1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride

• CAS: 714957-07-0

Core Science & Biosynthesis

Chemical properties of 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride

Technical Whitepaper: Chemical Properties, Synthesis, and Applications of 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride

Executive Summary

The synthesis of highly functionalized pyrroles is a cornerstone of modern pharmaceutical chemistry and natural product total synthesis. Among the diverse array of pyrrole building blocks, 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride stands out as a critical electrophilic intermediate. This whitepaper serves as an authoritative guide for researchers and process scientists on the physicochemical properties, rational synthesis, and downstream application of this moisture-sensitive reagent.

Molecular Architecture and Chemical Properties

The molecule possesses two heavily engineered reactive domains:

• The Acyl Chloride Core: An exceptionally strong electrophile located at the C-2 position, designed for divergent coupling strategies (e.g., amidation, esterification, and organometallic cross-coupling).

• The Ethoxymethyl (EOM) Protecting Group: A sterically accommodating, electron-donating N-protecting group. The acidic N-H proton of free pyrroles (pKa ~16.5) often interferes with strongly basic or nucleophilic reagents. The EOM group masks this vulnerability while enhancing the molecule's solubility in organic solvents[1]. Furthermore, compared to the related methoxymethyl (MOM) group, EOM reagents are considerably less volatile, and unlike silyl-based groups (SEM), EOM can be smoothly cleaved under mild acidic conditions without requiring costly fluoride sources[2],[3].

Table 1: Physicochemical and Operational Properties

Property	Value / Description	Practical Impact
IUPAC Name	1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride	Standardized nomenclature for API registration.
Molecular Formula	C8H10ClNO2	Forms the basis of mass-balance calculations.
Molar Mass	187.62 g/mol	Required for precise stoichiometric equivalents.
Appearance	Pale yellow oil to low-melting solid	High purity usually correlates with a lighter color.
Electrophilicity	Extreme (Reacts rapidly with protic media)	Dictates absolute requirement for anhydrous environments.
Storage Protocol	-20 °C, under Argon/N2, sealed tightly	Prevents spontaneous hydrolysis back to the carboxylic acid.
Deprotection Profile	6 M HCl in THF/H2O, or Trifluoroacetic Acid	Allows orthogonal deprotection post-coupling[2].

Mechanistic Causality in Synthetic Workflows

As application scientists, we do not merely execute steps; we engineer conditions based on mechanistic rationale. The synthesis of 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride is typically carried out starting from ethyl 1H-pyrrole-2-carboxylate to prevent uncontrolled side reactions.

Why not synthesize the acid chloride directly from free pyrrole? Attempting to introduce an acid chloride directly onto an unprotected pyrrole ring often leads to catastrophic polymerization or misdirected regioselectivity due to the electron-rich nature of the heteroaromatic system.

Why use Oxalyl Chloride instead of Thionyl Chloride? Thionyl chloride (SOCl2) is a harsh reagent that can provoke unwanted electrophilic chlorination at the C-4 or C-5 positions of the pyrrole ring. Oxalyl chloride ((COCl)2), supplemented with catalytic N,N-dimethylformamide (DMF), generates the highly reactive Vilsmeier-Haack species (chloromethyleneiminium chloride)[4]. This lowers the activation energy of the substitution, allowing the transformation to proceed rapidly at 0 °C to room temperature, cleanly evolving only gaseous byproducts (CO, CO2, and HCl) and preserving the integrity of the pyrrole core[5].

Step-by-Step Self-Validating Methodologies

A robust protocol must be a self-validating system. The following methodology incorporates physical and analytical checkpoints to prevent cascading failures in multi-step workflows.

Protocol A: EOM Protection & Saponification

• Deprotonation: Suspend Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous DMF under an Argon atmosphere at 0 °C. Add ethyl 1H-pyrrole-2-carboxylate (1.0 eq) dropwise.

  • Causality: NaH drives the equilibrium fully to the highly nucleophilic pyrrolide anion. DMF acts as a polar aprotic solvent, separating the ion pairs to maximize reactivity[1],[3].

  • Validation Checkpoint 1: Hydrogen gas evolution will be immediately visible. Wait 30 minutes until bubbling completely ceases, confirming full deprotonation.

• Alkylation: Add Ethoxymethyl chloride (EOM-Cl, 1.1 eq) dropwise at 0 °C. Stir for 2 hours, allowing it to warm to room temperature.

  • Validation Checkpoint 2: Perform Thin-Layer Chromatography (TLC) in 20% EtOAc/Hexanes. The EOM-protected ester will run significantly higher (less polar) than the starting material.

• Saponification: Quench with water, extract with Ethyl Acetate, and concentrate. Dissolve the crude intermediate in Ethanol, add 10M aqueous NaOH (3.0 eq), and reflux at 90 °C for 3 hours.

  • Validation Checkpoint 3: The starting biphasic oil/aqueous mixture will become a homogenous solution as the water-soluble sodium salt of the carboxylic acid forms. Cool and acidify to pH 2 using 1M HCl to precipitate pure 1-(Ethoxymethyl)-1H-pyrrole-2-carboxylic acid[5].

Protocol B: Generation of the Acyl Chloride

• Activation Setup: Dissolve the isolated carboxylic acid from Protocol A (1.0 eq) in anhydrous Dichloromethane (DCM) at 0 °C under Argon.

• Catalyst Addition: Add exactly 1-2 drops of anhydrous DMF.

• Chlorination: Introduce Oxalyl Chloride (1.5 eq) dropwise over 10 minutes.

  • Validation Checkpoint 4 (Visual): Vigorous effervescence (release of CO and CO2 gases) indicates the active generation of the acyl chloride.

• Reaction Maturation: Allow the system to stir at room temperature for 3 hours. Complete cessation of gas evolution is the physical indicator of reaction completion.

  • Validation Checkpoint 5 (Analytical Check): Acyl chlorides degrade on silica and cannot be analyzed via standard LC-MS directly. Self-Validation procedure: Remove a 10 µL aliquot of the reaction mixture, inject it into a vial containing 50 µL benzylamine in 0.5 mL Acetonitrile. Analyze this quenched sample via LC-MS. The absolute absence of the free acid mass and the clean presence of the corresponding benzylamide mass confirms a quantitative conversion[5],[4].

• Isolation: Concentrate the DCM and excess oxalyl chloride under reduced pressure. The resulting isolated 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride must be used immediately in downstream processes or flushed with Argon and stored at -20 °C.

Workflow Visualization

The entire controlled synthetic continuum is mapped logically below, establishing the trajectory from stable starting material to the highly reactive, versatile electrophile.

Synthetic workflow for 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride preparation.

References

[1] Title: Product Class 13: 1H-Pyrroles Source: thieme-connect.de URL:

[5] Title: Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks Source: nih.gov URL:

[4] Title: Oxalyl Chloride: A Versatile Reagent in Organic Transformations Source: researchgate.net URL:

[2] Title: Protecting group - Wikipedia Source: wikipedia.org URL:

[3] Title: Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole Source: acs.org URL:

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Protecting group - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]

Molecular structure and weight of 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride

An In-depth Technical Guide to 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride: Structure, Properties, and Synthetic Considerations

Abstract

1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride is a reactive chemical intermediate of significant interest to researchers in medicinal chemistry and materials science. As a functionalized pyrrole, it serves as a versatile building block for the synthesis of more complex molecules, including potential therapeutic agents and novel organic materials. The presence of the highly reactive acyl chloride group allows for facile derivatization, while the ethoxymethyl (EOM) group on the pyrrole nitrogen provides protection and modulates the compound's solubility and electronic properties. This guide provides a comprehensive overview of the molecular structure, calculated physicochemical properties, logical synthetic pathways, and essential analytical characterization techniques for this compound. It is intended to serve as a foundational resource for scientists engaged in drug development and synthetic chemistry.

Molecular Identity and Physicochemical Properties

A precise understanding of a compound's fundamental properties is the cornerstone of its effective application in research and development. This section details the structural and chemical identity of 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride.

Nomenclature and Chemical Identifiers

• Systematic IUPAC Name : 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride

• CAS Number : 714957-07-0[1]

• Molecular Formula : C₈H₁₀ClNO₂[1]

• SMILES : O=C(Cl)C1=CC=CN1COCC[1]

Molecular Structure

The molecule consists of a central five-membered aromatic pyrrole ring. The nitrogen atom (position 1) is substituted with an ethoxymethyl (EOM) protecting group. Adjacent to the nitrogen, at position 2, is a carbonyl chloride functional group. This acyl chloride is the primary site of reactivity for nucleophilic acyl substitution reactions.

Caption: Molecular Structure of 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride.

Physicochemical Data Summary

The following table summarizes key quantitative data for the compound.

Property	Value	Source
Molecular Weight	187.62 g/mol	BLDpharm[1]
Molecular Formula	C₈H₁₀ClNO₂	BLDpharm[1]
Physical State	Expected to be a liquid or low-melting solid	Inferred
Purity	Typically >95%	Commercial Suppliers

Synthesis and Purification

As a reactive intermediate, 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride is not typically isolated from natural sources but is prepared through synthetic organic chemistry. The most logical and widely practiced approach involves the conversion of the corresponding carboxylic acid.

Retrosynthetic Analysis and Key Precursor

The most direct synthetic route to an acyl chloride is the chlorination of its parent carboxylic acid. Therefore, the immediate precursor is 1-(Ethoxymethyl)-1H-pyrrole-2-carboxylic acid . This precursor can be synthesized through various methods for N-alkylation and C-carboxylation of pyrrole, such as the Paal-Knorr pyrrole synthesis.[2]

Proposed Synthetic Protocol: Carboxylic Acid Chlorination

This protocol details the conversion of the carboxylic acid precursor to the target acyl chloride. The use of oxalyl chloride is often preferred over other chlorinating agents like thionyl chloride because its byproducts (CO₂, CO, HCl) are gaseous, which simplifies product purification.

Reagents and Conditions:

• Starting Material: 1-(Ethoxymethyl)-1H-pyrrole-2-carboxylic acid

• Chlorinating Agent: Oxalyl chloride ( (COCl)₂ )

• Catalyst: N,N-Dimethylformamide (DMF)

• Solvent: Anhydrous dichloromethane (DCM)

• Temperature: 0 °C to room temperature

Step-by-Step Methodology:

• Preparation: A flame-dried, round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet is charged with 1-(Ethoxymethyl)-1H-pyrrole-2-carboxylic acid (1.0 eq).

• Dissolution: Anhydrous DCM is added to dissolve the starting material under a positive pressure of nitrogen.

• Catalyst Addition: A catalytic amount of DMF (1-2 drops) is added to the stirred solution. The DMF acts as a catalyst by forming the Vilsmeier reagent in situ, which is the active electrophilic species.

• Reaction Initiation: The flask is cooled to 0 °C in an ice bath. Oxalyl chloride (approx. 1.2-1.5 eq) is added dropwise via syringe. Vigorous gas evolution (CO₂, CO, HCl) will be observed.

• Reaction Progression: After the addition is complete, the ice bath is removed, and the reaction mixture is allowed to warm to room temperature. It is stirred for 1-3 hours until gas evolution ceases and TLC/LC-MS analysis indicates complete consumption of the starting material.

• Work-up: The solvent and excess oxalyl chloride are carefully removed under reduced pressure (in a well-ventilated fume hood) to yield the crude 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride.

Workflow for Synthesis

Caption: Synthetic workflow for the preparation of the target acyl chloride.

Purification and Handling

The crude product is often of sufficient purity for subsequent reactions. If higher purity is required, vacuum distillation can be employed, though care must be taken to avoid thermal decomposition.

Trustworthiness through Self-Validation: It is critical to handle this compound under strictly anhydrous conditions. The acyl chloride functional group is highly susceptible to hydrolysis, which would revert the compound to its carboxylic acid precursor. Any exposure to atmospheric moisture or protic solvents will compromise the integrity of the sample. Therefore, a protocol is only trustworthy if it incorporates rigorous exclusion of water at every step.

Analytical Characterization and Structural Elucidation

Confirming the identity and purity of the synthesized compound is a critical, self-validating step. A combination of spectroscopic techniques is required to provide an unambiguous structural assignment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H NMR : This technique will confirm the presence of all proton environments. Expected signals would include: a triplet and quartet for the ethoxy group, a singlet for the methylene bridge (-O-CH₂-N), and distinct signals in the aromatic region for the three protons on the pyrrole ring.

  • ¹³C NMR : This analysis will show distinct signals for each of the 8 carbon atoms, including a characteristic downfield signal for the carbonyl carbon of the acyl chloride (typically ~160-170 ppm).

• Infrared (IR) Spectroscopy : The most prominent and diagnostic peak will be a strong, sharp absorption band in the region of 1750-1815 cm⁻¹ , which is characteristic of the C=O stretch of an aromatic acyl chloride. The absence of a broad O-H stretch (from the carboxylic acid precursor) around 3000 cm⁻¹ is a key indicator of a successful reaction.

• Mass Spectrometry (MS) : Mass spectrometry will confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can be used to verify the elemental composition (C₈H₁₀ClNO₂) by providing a highly accurate mass measurement of the molecular ion.

Reactivity and Applications in Synthetic Chemistry

The utility of 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride stems from its high reactivity, which allows it to serve as a versatile synthon.

• Chemical Reactivity : The carbon atom of the acyl chloride is highly electrophilic. It readily reacts with a wide range of nucleophiles (e.g., alcohols, amines, thiols) to form the corresponding esters, amides, and thioesters. These reactions are typically fast and high-yielding.

• Applications : As a building block, this compound is valuable for introducing the 1-(Ethoxymethyl)-1H-pyrrole-2-carboxamide or -ester moiety into larger molecules. Pyrrole-based structures are prevalent in pharmaceuticals and natural products.[3] For example, derivatives of pyrrole-2-carbonyl chloride have been used in the synthesis of modified oligonucleotides and as key components in the development of antibacterial agents.[4][5]

Safety and Handling

Expertise in Practice: Based on the reactivity of the acyl chloride functional group, this compound must be treated as hazardous. Safety data for related compounds like pyrrole and other acyl chlorides provide a strong basis for establishing safe handling protocols.[6][7]

• Hazard Identification :

  • Corrosive : Acyl chlorides react with moisture (e.g., in skin, eyes, respiratory tract) to produce hydrochloric acid (HCl), causing severe burns.

  • Lachrymator : The vapors are irritating to the eyes.

  • Toxic : Harmful if swallowed or inhaled.[7]

• Recommended Handling Procedures :

  • Always handle this compound in a certified chemical fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles.

  • Avoid inhalation of vapors and direct contact with skin and eyes.[6]

  • Keep the container tightly closed when not in use.

• Storage and Stability :

  • Store in a cool, dry, well-ventilated area away from moisture and incompatible materials (e.g., bases, alcohols, water).

  • The compound is sensitive to air and moisture. Storage under an inert atmosphere (e.g., nitrogen or argon) is recommended to ensure long-term stability.

References

• Royal Society of Chemistry. Electronic Supplementary Information One-Pot nitro-Mannich/hydroamination cascades for the direct synthesis of 2,5-disubstituted pyrroles using base and gold catalysis. [Link]

• PubChem, National Institutes of Health. Pyrrole-2-carbonyl chloride. [Link]

• Pomeisl, K. et al. (2021). Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks. ACS Omega. [Link]

• Royal Society of Chemistry. Organic & Biomolecular Chemistry. [Link]

• Koca, I. et al. (2012). Synthesis and spectroscopic characterization of pyrrole-2,3-diones and their following reactions with 1,2-aromatic diamines. ACG Publications. [Link]

• Organic Chemistry Portal. Synthesis of pyrroles. [Link]

• CIBTech. SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. [Link]

Sources

• 1. 714957-07-0|1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride|BLD Pharm [bldpharm.com]
• 2. Pyrrole synthesis [organic-chemistry.org]
• 3. cibtech.org [cibtech.org]
• 4. Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. chemscene.com [chemscene.com]
• 7. merckmillipore.com [merckmillipore.com]

High-Resolution FTIR Characterization of Pyrrole Acid Chlorides: A Mechanistic and Methodological Guide

Executive Summary

Pyrrole acid chlorides (such as pyrrole-2-carbonyl chloride and pyrrole-3-carbonyl chloride) are indispensable, highly reactive intermediates in modern medicinal chemistry. They serve as primary acylating agents in the synthesis of complex active pharmaceutical ingredients (APIs), including multi-targeted receptor tyrosine kinase inhibitors like sunitinib and various AMPK inhibitors[1]. However, due to the inherent instability of the

-excessive pyrrole nucleus and the extreme moisture sensitivity of the acyl chloride moiety, these intermediates are prone to rapid hydrolysis and acid-catalyzed polymerization[2].

As a Senior Application Scientist, I approach the validation of these transient species not as a mere analytical afterthought, but as a critical control point. Fourier Transform Infrared (FTIR) spectroscopy, particularly utilizing Attenuated Total Reflectance (ATR) in an inert environment, provides the most rapid, self-validating proof of successful chlorination. This guide outlines the mechanistic causality behind their unique vibrational spectra and establishes a rigorous, field-proven protocol for their synthesis and structural validation.

The Mechanistic Causality of Pyrrole Acid Chloride IR Spectra

To accurately interpret the FTIR spectrum of a pyrrole acid chloride, one must understand the competing electronic effects occurring within the molecule. A functional group does not vibrate in isolation; its stretching frequency is a direct physical manifestation of its local electron density.

The Carbonyl ( ) Paradox

In aliphatic acid chlorides, the highly electronegative chlorine atom withdraws electron density from the carbonyl carbon via the inductive effect. This shortens and stiffens the

bond, pushing the characteristic stretching frequency to a remarkably high range of 1775–1810 cm⁻¹[3][4]. Aromatic acid chlorides (e.g., benzoyl chloride) experience a slight drop to ~1770 cm⁻¹ due to resonance with the phenyl ring[4].

However, in pyrrole acid chlorides, the

stretch drops even further, typically presenting between 1720 cm⁻¹ and 1740 cm⁻¹ . This "paradoxical" lowering is caused by the pyrrole ring acting as a -excessive heteroaromatic system. The nitrogen atom's lone pair is extensively delocalized into the carbonyl -antibonding orbital. This powerful resonance effect severely counteracts the chlorine's inductive withdrawal, increasing the single-bond character of the group and drastically lowering its stretching frequency[4]. For example, in heavily conjugated derivatives like the sunitinib intermediate (a pyrrole-3-carbonyl chloride derivative), the acyl chloride stretch is observed precisely at 1739 cm⁻¹[1].

Pyrrole Ring and Carbon-Halogen Vibrations

• Stretching: The pyrrole nitrogen presents a distinct stretch. While free absorbs sharply around 3400 cm⁻¹, solid-state or concentrated samples exhibit extensive intermolecular hydrogen bonding, broadening the peak and shifting it to 3040–3170 cm⁻¹ [1].

• Ring Vibrations (

  and ): The in-plane stretching of the pyrrole ring occurs as a series of sharp, medium-to-strong intensity bands between 1420 cm⁻¹ and 1570 cm⁻¹ [1].
• Stretching: The definitive proof of the acid chloride (alongside the carbonyl shift) is the appearance of the stretch in the lower fingerprint region, specifically between 550 cm⁻¹ and 730 cm⁻¹ [3].

Quantitative Spectral Data

The following table synthesizes the expected FTIR peak ranges for pyrrole acid chlorides against a highly characterized benchmark reference (the Sunitinib intermediate 1a).

Functional Group / Mode	Expected Range (cm⁻¹)	Sunitinib Intermediate Benchmark[1]	Mechanistic Causality
Stretch (Pyrrole)	3100 – 3400	3168, 3043	Broadened and shifted downward due to strong intermolecular hydrogen bonding.
Stretch (Acyl Cl)	1720 – 1750	1739	Counter-balance of Cl inductive withdrawal (raises freq.) and pyrrole -resonance donation (lowers freq.)[4].
/ (Ring)	1420 – 1570	1570, 1480, 1421	In-plane skeletal stretching vibrations of the -excessive heteroaromatic ring.
Bending (Ring)	750 – 850	821, 800	Out-of-plane bending; highly dependent on the substitution pattern of the pyrrole ring.
Stretch	550 – 730	Variable (Fingerprint)	Heavy atom vibration; provides definitive proof of successful nucleophilic acyl substitution[3].

Self-Validating Protocol: Synthesis & Real-Time Validation

Because pyrrole acid chlorides are exquisitely sensitive to atmospheric moisture (which rapidly reverts them to carboxylic acids), standard purification techniques like aqueous workups or column chromatography are impossible. The following protocol utilizes the Vilsmeier-Haack activation methodology to ensure a clean conversion that can be validated via FTIR immediately upon solvent removal.

Step 1: Anhydrous Setup & Vilsmeier-Haack Activation

• Flame-dry a two-neck Schlenk flask equipped with a magnetic stir bar and a reflux condenser. Purge the system with ultra-high-purity Argon or Nitrogen.

• Suspend

  equivalent of pyrrole-2-carboxylic acid (or pyrrole-3-carboxylic acid) in anhydrous toluene or dichloromethane (DCM).

• Add a catalytic amount (0.05 equivalents) of anhydrous N,N-dimethylformamide (DMF).

  • Expert Insight: DMF reacts intimately with thionyl chloride to form the chloromethyleneiminium chloride (Vilsmeier-Haack) intermediate. This highly electrophilic species accelerates the chlorination, allowing for milder reaction temperatures and preventing the acid-catalyzed degradation of the sensitive pyrrole ring[1][2].

• Add

  equivalents of thionyl chloride ( ) dropwise at [1].

• Gradually warm the mixture to

  and monitor the evolution of and gases through a bubbler.

Step 2: Isolation via Schlenk Line

• Once gas evolution ceases (typically 2–4 hours), cool the reaction to room temperature.

• Apply a high-vacuum via the Schlenk line to completely remove the reaction solvent and the excess volatile

  .

• The resulting solid or dark oil is the crude, highly pure pyrrole acid chloride. Do not expose to air.

Step 3: Real-Time ATR-FTIR Validation

• Transfer a small aliquot of the compound to an ATR-FTIR spectrometer located inside a nitrogen-filled glovebox (or utilize a continuous dry-nitrogen purge tent over the ATR crystal).

• Self-Validation Criteria:

  • Success: The complete disappearance of the massive, broad carboxylic acid

    stretch (2500–3300 cm⁻¹) and the appearance of a sharp peak around ~1730–1740 cm⁻¹[1][4].

  • Failure: A trailing broad peak above 3200 cm⁻¹ (overlapping the

    stretch) and a peak drifting back down toward ~1680–1710 cm⁻¹ indicates atmospheric hydrolysis back to the carboxylic acid.

Visualizing the Validation Workflow

Workflow for the synthesis, isolation, and ATR-FTIR validation of pyrrole acid chlorides.

References

• Acid Chloride Functional Group ChemTalk[Link]

• 21.10: Spectroscopy of Carboxylic Acid Derivatives Chemistry LibreTexts[Link]

• Processes for preparing sunitinib and salts thereof (US20100160646A1)

Sources

• 1. US20100160646A1 - Processes for preparing sunitinib and salts thereof - Google Patents [patents.google.com]
• 2. Pyrrole-2-carbonyl chloride | 5427-82-7 | Benchchem [benchchem.com]
• 3. Acid Chloride Functional Group | ChemTalk [chemistrytalk.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Reactivity profile of 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride

An In-Depth Technical Guide to the Reactivity Profile of 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride is a bifunctional synthetic intermediate of significant interest in medicinal chemistry and materials science. It combines the privileged pyrrole scaffold with a highly reactive acyl chloride, enabling the facile introduction of the pyrrole-2-carbonyl moiety into a wide range of molecular architectures. The N-ethoxymethyl (EOM) group serves as a crucial protecting group, enhancing solubility and preventing unwanted side reactions at the pyrrole nitrogen. This guide provides a comprehensive analysis of the compound's synthesis, stability, and dominant reaction pathways, offering field-proven insights and detailed protocols to empower researchers in leveraging its synthetic potential while ensuring safe and effective handling.

Molecular Structure and Physicochemical Properties

The structure of 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride is characterized by three key functional domains: the acyl chloride, the pyrrole ring, and the N-ethoxymethyl (EOM) protecting group. Each domain imparts distinct reactivity characteristics that can be selectively exploited in chemical synthesis.

Property	Value	Source
Molecular Formula	C₈H₁₀ClNO₂	[1]
Molecular Weight	187.62 g/mol	[1]
CAS Number	714957-07-0	[1]
Appearance	Typically a powder or low-melting solid	[2]
Purity	≥95% (typical commercial grade)	[2]

Synthesis, Stability, and Handling

Synthesis

The title compound is most reliably prepared from its corresponding carboxylic acid, 1-(Ethoxymethyl)-1H-pyrrole-2-carboxylic acid. The conversion is a standard acid chloride formation, with oxalyl chloride or thionyl chloride being the reagents of choice. The use of oxalyl chloride is often preferred for its cleaner reaction profile, as the byproducts (CO₂, CO, HCl) are gaseous.[3]

Caption: General mechanism for Nucleophilic Acyl Substitution.

Key Reactions & Protocols:

• Amidation (Reaction with Amines): This is the most common application. The reaction is rapid and typically high-yielding, forming stable amide bonds. It is foundational in the synthesis of pharmaceuticals where the pyrrole-2-carboxamide moiety is prevalent. [4][5] * Protocol: General Amidation

  • Dissolve the amine (1.0 equiv.) and a non-nucleophilic base such as triethylamine or pyridine (1.2-1.5 equiv.) in an anhydrous aprotic solvent (e.g., DCM, THF) under an inert atmosphere. Causality Note: The base is essential to neutralize the HCl byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic. [4] 2. Cool the solution to 0 °C.
  • Add a solution of 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride (1.1 equiv.) in the same solvent dropwise.
  • Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis indicates consumption of the limiting reagent (typically 1-3 hours).
  • Quench the reaction with water or saturated aqueous NaHCO₃ and proceed with a standard extractive work-up.

• Esterification (Reaction with Alcohols): Alcohols react similarly to amines but are generally less nucleophilic, sometimes requiring longer reaction times or mild heating.

• Hydrolysis (Reaction with Water): This is primarily a decomposition pathway to be avoided during synthesis and storage. The reaction is rapid and exothermic. [6]

  Nucleophile (Nu-H)	Product Type	Typical Conditions	Field Insights
  Primary/Secondary Amine	Amide	Anhydrous DCM or THF, Base (Et₃N, Pyridine), 0 °C to RT	Highly efficient; the cornerstone reaction for this reagent.
  Alcohol	Ester	Anhydrous DCM or THF, Base (Et₃N, Pyridine), 0 °C to RT	Slower than amidation; may require extended reaction times.

  | Water | Carboxylic Acid | Unintentional (e.g., atmospheric moisture) | Primary decomposition pathway; leads to loss of reactivity. |

Electrophilic Substitution on the Pyrrole Ring

Pyrrole is an electron-rich heterocycle that readily undergoes electrophilic aromatic substitution, typically at the C2 position. [7]However, in 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride, the situation is altered significantly:

• Deactivating Effect: The C2-carbonyl group is strongly electron-withdrawing, deactivating the pyrrole ring towards further electrophilic attack.

• Directing Effects: This deactivation is most pronounced at the adjacent C3 and C5 positions. Therefore, any subsequent electrophilic substitution would be strongly directed to the C4 position .

• Practicality: Due to the ring's deactivation, forcing conditions (e.g., strong Lewis acids in Friedel-Crafts reactions) would be required. [8]Such conditions pose a significant risk of cleaving the acid-labile EOM protecting group, making this a challenging and often low-yielding transformation.

Chemistry of the N-Ethoxymethyl (EOM) Protecting Group

The EOM group is an acetal, which defines its stability profile. [9]

• Stability: It is stable under neutral, basic, and nucleophilic conditions, making it fully compatible with the primary amidation and esterification reactions of the acyl chloride. [10]* Deprotection (Cleavage): The EOM group is readily cleaved under acidic conditions to reveal the N-H pyrrole. This allows for late-stage deprotection after the core molecular scaffold has been assembled. [9] Protocol: EOM Deprotection

• Dissolve the EOM-protected pyrrole (1.0 equiv.) in a protic solvent like methanol or ethanol.

• Add a strong acid, such as concentrated HCl (a few drops) or trifluoroacetic acid (TFA, 2-5 equiv.).

• Stir the mixture at room temperature, monitoring by TLC or LC-MS. The reaction is typically complete within 1-4 hours.

• Upon completion, neutralize the acid carefully with a base (e.g., saturated NaHCO₃) and perform an extractive work-up.

Caption: A typical synthetic workflow using the title compound.

Safety, Handling, and Storage

Acyl chlorides are hazardous reagents that demand strict safety protocols. [11][12]

Hazard	Nature of Risk & Consequence	Prevention & Mitigation
Corrosivity	Causes severe skin and eye burns upon contact. Vapors are highly irritating to the respiratory tract. [13]	Always handle in a certified chemical fume hood. Wear appropriate PPE.
Reactivity	Reacts violently with water and other protic solvents, releasing large amounts of heat and toxic, corrosive HCl gas. [6]	Use only anhydrous solvents and reagents. Ensure all glassware is flame- or oven-dried.

| Toxicity | Inhalation of HCl gas can cause severe respiratory damage, including pulmonary edema. [12]| Ensure adequate ventilation and use respiratory protection if necessary. |

Mandatory Personal Protective Equipment (PPE):

• Chemical-resistant gloves (e.g., nitrile).

• Safety goggles and a face shield.

• Flame-retardant lab coat.

Spill Response: Absorb small spills with an inert, dry material (e.g., sand or vermiculite). Do NOT use water. Neutralize carefully with sodium bicarbonate before disposal according to institutional guidelines.

Conclusion

1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride is a versatile and highly reactive building block. Its reactivity is overwhelmingly dominated by nucleophilic acyl substitution, providing a robust and efficient method for the synthesis of pyrrole-2-carboxamides and esters. The EOM protecting group ensures compatibility with a wide range of nucleophiles and can be cleanly removed in a final synthetic step. While the pyrrole ring is deactivated to electrophilic attack, this feature enhances the chemoselectivity of the acyl chloride moiety. A thorough understanding of its reactivity profile, combined with strict adherence to safety protocols for handling moisture-sensitive and corrosive reagents, will enable researchers to effectively incorporate this valuable intermediate into complex synthetic campaigns.

References

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• Taylor, R. D., et al. (2010). Friedel−Crafts Acylation of Pyrroles and Indoles using 1,5-Diazabicyclo[4.3.0]non-5-ene (DBN) as a Nucleophilic Catalyst. Organic Letters. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Safety Profile of Acetyl Chloride: Handling and Precautions. Available at: [Link]

• Fraser-Reid, B., et al. (1998). Use of the [.beta.-(trimethylsilyl)ethoxy]methyl (SEM) protecting group in carbohydrate chemistry. The Journal of Organic Chemistry. Available at: [Link]

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• Kak-Shan, H. & Lalezari, I. (1975). Some novel reactions of pyrrolecarboxylic acid chlorides. Journal of Organic Chemistry. Available at: [Link]

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• Pathak, T. P., et al. (2007). Mild and eco-friendly chemoselective acylation of amines in aqueous medium. Arkivoc. Available at: [Link]

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• Wang, Y., et al. (2019). Enzymatic synthesis of novel pyrrole esters and their thermal stability. ResearchGate. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for Amide Coupling Using 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Utility of N-Protected Pyrrole Acyl Chlorides in Modern Synthesis

The pyrrole scaffold is a privileged heterocycle in medicinal chemistry and natural product synthesis, forming the core of numerous biologically active compounds.[1][2] The functionalization of the pyrrole ring is a key strategy in the development of novel therapeutics. Among the various functionalization methods, the formation of an amide bond at the 2-position of the pyrrole ring is a common and effective approach to introduce diverse molecular fragments and modulate the physicochemical and pharmacological properties of the parent molecule.[3]

1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride has emerged as a valuable reagent for this purpose. The ethoxymethyl (EOM) group serves as a protecting group for the pyrrole nitrogen, which offers several advantages. It enhances the stability of the pyrrole ring towards acidic conditions, under which unprotected pyrroles can be prone to polymerization.[4] Furthermore, the EOM group can be readily removed under specific conditions if the free N-H is required in the final molecule. The acyl chloride functionality provides a highly reactive electrophile for efficient amide bond formation with a wide range of primary and secondary amines.[5] This application note provides a comprehensive guide to the general procedure for amide coupling using 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride, including its synthesis, a detailed coupling protocol, safety considerations, and troubleshooting.

Mechanism of Amide Bond Formation

The reaction between 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride and an amine proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the amine nitrogen acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. This leads to the formation of a tetrahedral intermediate. The intermediate then collapses, reforming the carbonyl double bond and expelling the chloride ion as a good leaving group. A base is typically added to neutralize the hydrogen chloride (HCl) generated during the reaction, preventing the protonation of the starting amine and driving the reaction to completion.[6]

Caption: Mechanism of Amide Bond Formation.

Synthesis of 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride

This reagent is typically prepared in a two-step sequence starting from a commercially available pyrrole-2-carboxylic acid derivative.

Step 1: N-Protection of Pyrrole-2-carboxylic acid

The pyrrole nitrogen is first protected with the ethoxymethyl group. This is a representative procedure and may require optimization for specific substrates.

Protocol:

• To a solution of pyrrole-2-carboxylic acid (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (NaH, 60% dispersion in mineral oil, 2.2 eq) portion-wise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour.

• Cool the reaction mixture back to 0 °C and add ethoxymethyl chloride (EOM-Cl, 1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction carefully with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1-(ethoxymethyl)-1H-pyrrole-2-carboxylic acid.

Step 2: Conversion to Acyl Chloride

The N-protected carboxylic acid is then converted to the corresponding acyl chloride.[4]

Protocol:

• To a solution of 1-(ethoxymethyl)-1H-pyrrole-2-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere, add oxalyl chloride (1.5 eq) dropwise, followed by a catalytic amount of N,N-dimethylformamide (DMF, 1-2 drops).

• Allow the reaction mixture to stir at 0 °C for 30 minutes and then at room temperature for 2-4 hours, or until gas evolution ceases.

• The reaction progress can be monitored by thin-layer chromatography (TLC) or by quenching a small aliquot with methanol and analyzing the formation of the methyl ester by LC-MS.

• Once the reaction is complete, remove the solvent and excess oxalyl chloride under reduced pressure. The resulting crude 1-(ethoxymethyl)-1H-pyrrole-2-carbonyl chloride is often used immediately in the next step without further purification.

General Protocol for Amide Coupling

The following is a general procedure for the coupling of 1-(ethoxymethyl)-1H-pyrrole-2-carbonyl chloride with a primary or secondary amine.

Materials:

• 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride (1.0 eq)

• Primary or secondary amine (1.0-1.2 eq)

• Tertiary amine base (e.g., triethylamine (Et₃N) or N,N-diisopropylethylamine (DIPEA), 1.5-2.0 eq)

• Anhydrous solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF))

• Standard laboratory glassware and stirring apparatus

• Inert atmosphere (nitrogen or argon)

Experimental Workflow:

Caption: General Experimental Workflow for Amide Coupling.

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the amine (1.0-1.2 eq) and the tertiary amine base (1.5-2.0 eq) in the chosen anhydrous solvent.

• Addition of Acyl Chloride: Cool the solution to 0 °C using an ice bath. To this, add a solution of 1-(ethoxymethyl)-1H-pyrrole-2-carbonyl chloride (1.0 eq) in the same anhydrous solvent dropwise over 10-15 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-16 hours. The reaction progress should be monitored by TLC or LC-MS until the starting material is consumed.

• Workup:

  • Quench the reaction by the slow addition of water or saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • Transfer the mixture to a separatory funnel and dilute with an organic solvent (e.g., DCM or ethyl acetate).

  • Wash the organic layer sequentially with 1 M hydrochloric acid (HCl) (to remove excess amine and base), saturated aqueous NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization to afford the desired amide.

Data Presentation: Reaction Parameters and Expected Outcomes

The optimal reaction conditions can vary depending on the specific amine used. The following table provides a general guideline.

Amine Type	Stoichiometry (Amine:Acyl Chloride:Base)	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Primary (aliphatic)	1.1 : 1.0 : 1.5	DCM	0 to RT	2-6	80-95
Primary (aromatic)	1.2 : 1.0 : 2.0	THF or DMF	0 to RT	4-12	70-90
Secondary (aliphatic)	1.1 : 1.0 : 1.5	DCM	0 to RT	4-8	75-90
Secondary (aromatic)	1.2 : 1.0 : 2.0	DMF	RT to 50	8-16	60-85

Safety and Handling of Acyl Chlorides

1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride, like other acyl chlorides, is a reactive and potentially hazardous chemical.

• Corrosive: It can cause severe burns to the skin and eyes. Always handle this reagent in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Moisture Sensitive: Acyl chlorides react violently with water and moisture in the air to release corrosive hydrogen chloride gas.[6] All reactions must be conducted under anhydrous conditions using dry glassware and solvents.

• Storage: Store in a tightly sealed container under an inert atmosphere (nitrogen or argon) in a cool, dry, and well-ventilated area away from water, alcohols, and amines.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no product formation	- Inactive acyl chloride (hydrolyzed) - Poorly nucleophilic amine - Insufficient base	- Prepare fresh acyl chloride and use immediately. - Increase the reaction temperature or use a more polar solvent like DMF. - Add an additional equivalent of the base.
Multiple products observed by TLC/LC-MS	- Side reactions of the amine or product - Incomplete reaction	- Lower the reaction temperature. - Ensure sufficient base is present. - Allow the reaction to stir for a longer duration.
Difficulty in purification	- Co-elution of product with starting materials or byproducts	- Optimize the solvent system for column chromatography. - Consider recrystallization from a suitable solvent system.

References

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• Zhang, Y., et al. (2021). Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. Journal of Medicinal Chemistry, 64(15), 11565–11583. [Link]

• Organic Syntheses. 1H-Pyrrole-2-carboxylic acid, ethyl ester. Organic Syntheses, Coll. Vol. 6, p.617 (1988); Vol. 54, p.58 (1974). [Link]

• Biological Magnetic Resonance Bank. bmse000357 Pyrrole-2-carboxylic Acid at BMRB. [Link]

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• Green Chemistry. (2024). An automated, continuous-flow platform for the sustainable synthesis of mepivacaine. Green Chemistry, 26(4), 2435-2442. [Link]

• Pham, T. T., et al. (2024). Synthesis of Pyrrole-2-Carboxylic Acid from Cellulose- and Chitin-Based Feedstocks Discovered by the Automated Route Search. ChemSusChem, 17(3), e202300538. [Link]

• Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. International Journal of Advanced and Applied Sciences, 9(11), 133-146. [Link]

• ResearchGate. (2010). ChemInform Abstract: New Synthesis of Pyrrole-2-carboxylic and Pyrrole-2,5-dicarboxylic Acid Esters in the Presence of Iron-Containing Catalysts. [Link]

• Royal Society of Chemistry. (2014). Oligonucleotides containing 4-N-(1H-pyrrol-2-ylcarbonyl)deoxycytidine: hybridization and thermodynamic properties. Organic & Biomolecular Chemistry, 12(43), 8683-8691. [Link]

• Journal of Chemical Education. (2016). Comparing Amide-Forming Reactions Using Green Chemistry Metrics in an Undergraduate Organic Laboratory. Journal of Chemical Education, 93(9), 1604-1608. [Link]

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• Rawat, P., et al. (2022). Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide derivatives. Der Pharma Chemica, 14(1), 1-8. [Link]

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• Sun, S. S., et al. (2011). Dipyrrole Carboxamide Derived Selective Ratiometric Probes for Cyanide Ion. Organic Letters, 13(23), 6248-6251. [Link]

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Application Notes & Protocols: A Guide to Nucleophilic Substitution Reactions of Pyrrole-2-Carbonyl Chlorides

Foreword: The Strategic Importance of Pyrrole-2-Carbonyl Chloride

Pyrrole-2-carbonyl chloride stands as a pivotal intermediate in the landscape of medicinal chemistry and materials science.[1] Its intrinsic value is derived from the pyrrole scaffold, a privileged heterocycle found in a vast array of biologically active compounds, and the highly reactive acyl chloride functionality, which serves as a versatile handle for molecular elaboration.[2][] This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the nucleophilic substitution reactions of this versatile building block, grounded in mechanistic understanding and field-proven protocols.

The pyrrole ring is a core component of numerous drugs, including the blockbuster statin atorvastatin, the non-steroidal anti-inflammatory drug (NSAID) ketorolac, and the multi-kinase inhibitor sunitinib.[4] The ability to readily introduce the pyrrole-2-carbonyl moiety via its highly reactive acyl chloride derivative is therefore a cornerstone of synthetic strategies targeting novel therapeutics.

Foundational Principles: Synthesis and Reactivity

Synthesis of Pyrrole-2-Carbonyl Chloride

The conversion of pyrrole-2-carboxylic acid to its corresponding acyl chloride is a fundamental transformation. The primary challenge lies in the inherent reactivity of the electron-rich pyrrole ring, which is susceptible to polymerization under the strongly acidic conditions generated during the reaction.[1][5] Therefore, the choice of chlorinating agent and meticulous control of reaction conditions are paramount.

• Thionyl Chloride (SOCl₂): A common and cost-effective reagent, thionyl chloride effectively converts the carboxylic acid to the acyl chloride. However, the generation of HCl and SO₂ can lead to side reactions and degradation of sensitive pyrrole substrates.

• Oxalyl Chloride ((COCl)₂): Often the reagent of choice, oxalyl chloride allows for milder reaction conditions, typically at room temperature.[6] The reaction is often catalyzed by a trace amount of N,N-dimethylformamide (DMF), which forms the reactive Vilsmeier reagent in situ.[1] This method is particularly advantageous for pyrroles bearing sensitive functional groups, as it minimizes the formation of unidentified side products that can occur with refluxing thionyl chloride.[6]

Stability and Handling

Pyrrole-2-carbonyl chloride is a highly reactive compound, primarily due to the electron-deficient carbonyl carbon. Its high reactivity dictates stringent handling and storage protocols.

• Moisture Sensitivity: The compound readily undergoes hydrolysis upon exposure to atmospheric moisture, reverting to the less reactive pyrrole-2-carboxylic acid.[1] All reactions must be conducted under anhydrous conditions using an inert atmosphere (e.g., nitrogen or argon).[7]

• Storage: It should be stored in a tightly sealed container under an inert atmosphere, preferably in a refrigerator or desiccator, to maintain its integrity.[8]

General Mechanism of Nucleophilic Acyl Substitution

The reactions of pyrrole-2-carbonyl chloride with nucleophiles proceed via a classic two-step addition-elimination mechanism . The electron-deficient carbonyl carbon is susceptible to attack by a nucleophile, leading to the formation of a tetrahedral intermediate.[9] This intermediate subsequently collapses, expelling the chloride ion—an excellent leaving group—to regenerate the carbonyl double bond and yield the final substituted product.

Caption: General Addition-Elimination Mechanism.

Reactions with Nitrogen Nucleophiles: Synthesis of Pyrrole-2-Amides

The reaction of pyrrole-2-carbonyl chloride with primary or secondary amines is a robust and highly efficient method for the synthesis of pyrrole-2-carboxamides. These amides are prevalent motifs in pharmacologically active molecules.[6][10]

Causality Behind Experimental Choices:

• Stoichiometry: Either two equivalents of the amine are used (one as the nucleophile and one as a base to neutralize the HCl byproduct) or one equivalent of the amine is used in conjunction with an auxiliary, non-nucleophilic base like triethylamine or pyridine. The latter approach is often preferred when the amine is valuable.

• Solvent: Aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile (MeCN) are typically used to prevent reaction with the solvent and to ensure all reagents remain in solution.

• Temperature: The reaction is highly exothermic. The addition of the acyl chloride to the amine solution is usually performed at 0 °C to control the reaction rate and minimize side-product formation. The reaction is then often allowed to warm to room temperature to ensure completion.

Protocol: Synthesis of N-benzyl-1H-pyrrole-2-carboxamide

• Setup: To an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add benzylamine (1.0 eq.) and triethylamine (1.2 eq.).

• Dissolution: Dissolve the reagents in anhydrous dichloromethane (DCM) (approx. 0.1 M concentration relative to the amine).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Addition: Dissolve pyrrole-2-carbonyl chloride (1.1 eq.) in anhydrous DCM and add it dropwise to the cooled amine solution via the dropping funnel over 15-20 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (to remove excess amine and triethylamine hydrochloride), saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or flash column chromatography.

Caption: Workflow for Pyrrole-2-Amide Synthesis.

Reactions with Oxygen Nucleophiles: Synthesis of Pyrrole-2-Esters

Acyl chlorides react vigorously with alcohols and phenols to form esters.[9] This transformation is generally more efficient than Fischer esterification from the corresponding carboxylic acid because the acyl chloride is more reactive and the reaction goes to completion.[9]

Causality Behind Experimental Choices:

• Alcohols: The reaction with simple aliphatic alcohols is often rapid and may not require an external base, although one is frequently added to neutralize the HCl byproduct.

• Phenols: Phenols are less nucleophilic than alcohols. For the reaction to proceed efficiently, the phenol is often deprotonated with a base (e.g., pyridine, triethylamine, or even a stronger base like sodium hydroxide to form the more nucleophilic phenoxide ion).[9] Heating may also be required.

Protocol: Synthesis of Phenyl 1H-pyrrole-2-carboxylate

• Setup: In an oven-dried flask under a nitrogen atmosphere, dissolve phenol (1.0 eq.) and pyridine (1.5 eq.) in anhydrous THF.

• Cooling: Cool the mixture to 0 °C.

• Addition: Add a solution of pyrrole-2-carbonyl chloride (1.1 eq.) in anhydrous THF dropwise.

• Reaction: After addition, allow the mixture to warm to room temperature and stir overnight. Gentle heating (40-50 °C) may be necessary to drive the reaction to completion. Monitor by TLC.

• Work-up: Dilute the reaction mixture with ethyl acetate and wash with 1 M HCl (to remove pyridine), water, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent. Purify the residue by flash chromatography.

Reactions with Carbon Nucleophiles: Friedel-Crafts Acylation

Pyrrole-2-carbonyl chloride can act as an acylating agent in Friedel-Crafts reactions to form pyrrolyl ketones. However, this reaction is challenging due to the nature of the pyrrole ring.

Challenges and Strategic Solutions:

• Acid Sensitivity: Pyrrole is an electron-rich heterocycle that is highly susceptible to polymerization under the strong acidic conditions of a typical Friedel-Crafts reaction (e.g., AlCl₃).[7]

• Regioselectivity: Electrophilic substitution on an unsubstituted pyrrole ring preferentially occurs at the C2 position.[5] When using a 2-substituted pyrrole like pyrrole-2-carbonyl chloride as the substrate for further acylation, the reaction typically occurs at the C4 or C5 position.[11]

• Solution - Milder Lewis Acids: To circumvent polymerization, milder Lewis acids such as SnCl₄, Zn(OTf)₂, or even catalytic amounts of AlCl₃ at low temperatures are employed.[7]

• Solution - N-Protection: Using an N-protecting group, such as a tosyl (Ts) or benzenesulfonyl (Bs) group, reduces the electron density of the pyrrole ring, making it less prone to polymerization while still allowing for acylation.[7]

Protocol: Friedel-Crafts Acylation of Benzene

• Setup: To a flame-dried, three-neck flask under argon, add anhydrous aluminum chloride (AlCl₃, 1.2 eq.) and suspend it in anhydrous dichloromethane (DCM).

• Complex Formation: Cool the suspension to 0 °C and add a solution of pyrrole-2-carbonyl chloride (1.0 eq.) in anhydrous DCM dropwise. Stir for 20-30 minutes to allow for the formation of the acylium ion complex.

• Addition of Arene: Add anhydrous benzene (2.0 eq.) to the reaction mixture dropwise, maintaining the temperature at 0 °C.

• Reaction: Allow the reaction to stir at 0 °C and monitor its progress by TLC. If the reaction is sluggish, it may be allowed to warm slowly to room temperature.

• Work-up: Once complete, cool the mixture back to 0 °C and slowly quench the reaction by the dropwise addition of crushed ice followed by 1 M HCl. This is a highly exothermic process and requires caution.

• Purification: Separate the organic layer, wash with water and brine, dry over Na₂SO₄, and concentrate. Purify the resulting ketone by column chromatography.

Caption: Key Steps in Friedel-Crafts Acylation.

Summary of Reaction Conditions

The versatility of pyrrole-2-carbonyl chloride is highlighted by its reactivity with a range of nucleophiles under varied conditions.

Nucleophile Class	Example Nucleophile	Solvent	Base	Temperature	Product Class
Nitrogen	Primary/Secondary Amine	DCM, THF	Triethylamine, Pyridine	0 °C to RT	Amide
Oxygen	Alcohol	DCM, THF	Pyridine (optional)	0 °C to RT	Ester
Oxygen	Phenol	THF, Dioxane	Pyridine, NaOH	RT to 50 °C	Ester
Sulfur	Thiol	DCM	Triethylamine	0 °C to RT	Thioester
Carbon	Aromatic (e.g., Benzene)	DCM, CS₂	Lewis Acid (e.g., AlCl₃)	0 °C to RT	Ketone

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Application Note: Synthesis of Biologically Active Pyrrole Derivatives Utilizing EOM-Protected Intermediates

Target Audience: Researchers, Discovery Scientists, and Drug Development Professionals Prepared by: Senior Application Scientist

Executive Summary & Biological Context

The pyrrole heterocycle is a highly privileged scaffold in drug discovery and agrochemistry, serving as the core motif in blockbuster pharmaceuticals (e.g., Atorvastatin) and potent pesticides (e.g., Chlorfenapyr)[1][2]. However, the intrinsic reactivity of the

-pyrrole system presents a formidable synthetic challenge: the N-H bond is highly acidic (pKa ~16.5) and the electron-rich aromatic ring is prone to uncontrolled electrophilic aromatic substitution and oxidative degradation[3].

To effectively functionalize pyrroles—particularly at the sterically demanding C2 position—scientists rely on robust nitrogen-protecting groups. The ethoxymethyl (EOM) group has emerged as a premier choice. Not only does EOM protection stabilize the pyrrole ring against harsh basic environments (such as cross-coupling or lithiation), but it also plays a direct, functional role in drug pharmacology[3][4]. In compounds like chlorfenapyr, the N-EOM group is intentionally retained in the final commercial product as a "pro-drug" trigger, which is subsequently cleaved by oxidative metabolism in vivo to release the active, highly toxic N-H pyrrole directly within the target organism[1].

Mechanistic Rationale: The Superiority of EOM Protection

A successful synthetic workflow relies on understanding the causality behind reagent selection. Utilizing N-(ethoxymethyl) chloride (EOM-Cl) to block the N-H position achieves three critical milestones:

• Suppression of N-H Acidity: Eliminates side reactions during strong-base chemistry (e.g., n-BuLi or LDA), directing the base instead to the carbon backbone[4].

• Chelation-Assisted Lithiation: The oxygen atom within the EOM ether linkage coordinates strongly to lithium cations. This directed ortho-metalation (DoM) exclusively guides the lithiation to the adjacent C2 (or C5) position, guaranteeing regiocontrol[3].

• Strategic Bioactivation: In biological assays, N-alkylated species exhibit vastly improved lipophilicity, aiding in cellular penetration before enzymatic deprotection unmasks the active pharmacophore[1][2].

Quantitative Data & Comparative Analysis

Table 1: Comparative Efficacy of N-Protecting Groups for Pyrrole Functionalization [3][5][6]

Protecting Group	Base / Nucleophile Stability	Directed ortho-Lithiation	Deprotection Conditions	Operational Utility
EOM (Ethoxymethyl)	Excellent	High (Strict C2 Control)	TFA/DCM or HCl/EtOH	Optimal for DoM & Pro-drugs
SEM (Silyl ether)	Excellent	Moderate	TBAF or Acidic (TFA)	Ideal for Suzuki couplings
Boc (Carbamate)	Poor to Moderate	Poor (Prone to migration)	Mild acid (TFA)	Best for mild electrophilic prep

Table 2: Bioactivity Implications of N-EOM Substitution (Insecticidal Efficacy vs. Oriental Armyworm) [2][7]

Compound Class	N-Substitution	IC₅₀ (mg L⁻¹)	Mechanistic Action
2-benzylpyrrole (Parent)	N-H (Unprotected)	Weak / Variable	Direct uncoupling of oxidative phosphorylation
2-benzylpyrrole (Alkylated)	N-EOM (Protected)	10–20	Pro-drug; requires in vivo oxidative cleavage
Chlorfenapyr (Standard)	N-EOM	5	Rapid pro-drug conversion to active tralopyril

Synthetic Workflow & Mechanistic Diagram

The logical progression of constructing a complex pyrrole relies on a protection-functionalization-deprotection circuit. The diagram below illustrates this causal pathway.

Workflow illustrating the synthesis and bio-activation of N-EOM protected pyrroles.

Validated Experimental Protocols

The following procedures are engineered as self-validating systems to ensure maximum yield, regioselectivity, and reproducibility.

Protocol A: Quantitative N-Ethoxymethylation of 1H-Pyrrole

Objective: Mask the acidic N-H proton to permit downstream strong-base chemistry. Rationale: Deprotonation with sodium hydride (NaH) irreversibly yields the pyrrolide anion. Performing this in anhydrous DMF maximizes the nucleophilicity of the nitrogen via solvent-separated ion pairs, driving the rapid SN2 displacement of the chloride from EOM-Cl[6][8].

• Setup: To a flame-dried, argon-purged flask, add sodium hydride (1.2 equiv., 60% dispersion in mineral oil) and anhydrous DMF (0.2 M relative to substrate). Cool the suspension to 0 °C using an ice bath.

• Deprotonation: Slowly add a solution of the

  -pyrrole (1.0 equiv.) in DMF dropwise over 15 minutes. Stir at 0 °C for 30–45 minutes until hydrogen gas evolution ceases, indicating complete formation of the pyrrolide anion[6].

• Protection: Add N-(ethoxymethyl) chloride (EOM-Cl, 1.1 equiv.) dropwise. Caution: EOM-Cl is a toxic alkylating agent; handle strictly in a fume hood.

• Completion & Workup: Allow the reaction to warm to room temperature and stir for 4–12 hours. Quench carefully with saturated aqueous NH₄Cl. Extract with ethyl acetate (3x). Wash the combined organics with water (to remove DMF) and brine, dry over anhydrous MgSO₄, and concentrate in vacuo[8].

QC Checkpoint: TLC and LCMS should confirm the disappearance of the starting material. ¹H NMR of the product will display a characteristic 2H singlet at ~5.3 ppm (the N-CH₂-O spacer) and an ethyl triplet/quartet pattern.

Protocol B: Directed ortho-Lithiation and Electrophilic Trapping

Objective: Regioselective functionalization at the C2 position. Rationale: The ether oxygen of the EOM group chelates the incoming lithium cation, rigidly holding the strong base (n-BuLi or LDA) in proximity to the C2-proton. This kinetic favorability enables highly selective lithiation at -78 °C, entirely bypassing the naturally preferred C3 or C4 electrophilic sites[3][4].

• Lithiation: Dissolve the N-EOM pyrrole (1.0 equiv.) in anhydrous THF (0.1 M) under an argon atmosphere. Cool the solution to -78 °C in a dry ice/acetone bath.

• Activation: Add n-butyllithium (n-BuLi, 1.1 equiv., typically 1.6 M or 2.5 M in hexanes) dropwise over 10 minutes. Stir at -78 °C for 1 hour to ensure complete metalation[4].

• Electrophilic Trapping: Add the desired electrophile (e.g., anhydrous DMF for formylation, an aldehyde for hydroxyalkylation, or a trialkyl borate for subsequent Suzuki-Miyaura cross-coupling) directly to the cold solution.

• Workup: After 1 hour, remove the cooling bath and allow the mixture to warm to room temperature. Quench with saturated NH₄Cl and extract with diethyl ether or ethyl acetate. Purify via flash column chromatography.

QC Checkpoint: Successful C2-functionalization will alter the pyrrole aromatic region in ¹H NMR. The starting ABX spin system (three protons) will be replaced by two distinct doublets with coupling constants characteristic of C3-C4 or C4-C5 adjacent protons (~2.5–3.5 Hz).

Protocol C: Cleavage of the EOM Group

Objective: Regeneration of the bioactive N-H pyrrole. Rationale: Depending on the ultimate application, the EOM group can either be retained for in vivo efficacy (acting as a pro-drug)[1], or cleaved in vitro using acidic conditions.

• Acidic Hydrolysis: Dissolve the functionalized N-EOM pyrrole in dichloromethane (DCM).

• Deprotection: Add Trifluoroacetic acid (TFA, 5–10 equiv.) and stir at room temperature until the starting material is consumed (typically 2–6 hours, monitored by TLC)[5]. Alternatively, use 3M HCl in ethanol under mild reflux for more recalcitrant substrates.

• Isolation: Concentrate the reaction mixture in vacuo to remove excess TFA/DCM. Neutralize the residue with saturated NaHCO₃, extract with ethyl acetate, dry over MgSO₄, and purify via chromatography to yield the highly active target pyrrole[5].

References

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Application Note: Modular One-Pot Synthesis of Pyrrole Carboxamides via Pyrrole Acid Chloride Intermediates

Executive Summary

Pyrrole carboxamides are highly versatile pharmacophores featured in a wide array of biologically active molecules, including ERK5 kinase domain inhibitors[1], marine alkaloid derivatives like oroidin[2], and antibacterial agents targeting DNA gyrase. Due to the inherent instability of the free pyrrole-2-carbonyl chloride intermediate, isolating this acyl chloride is notoriously difficult and often leads to low yields[3]. This application note details a robust, self-validating one-pot protocol for the in situ generation of pyrrole acid chlorides and their immediate nucleophilic trapping. By utilizing mild Vilsmeier-Haack type activation, this strategy ensures quantitative conversion while minimizing the acid-catalyzed degradation commonly associated with pyrrole nuclei.

Mechanistic Foundations & Causal Design

To achieve high purity and yield, every reagent and condition must be selected based on the specific electronic characteristics of the pyrrole ring:

• The Pyrrole Conundrum : The electron-rich nature of the pyrrole nucleus makes it highly susceptible to electrophilic attack and acid-catalyzed polymerization. Utilizing harsh chlorinating agents, such as refluxing thionyl chloride (SOCl₂), often generates excessively acidic microenvironments that degrade the substrate[3].

• Mild Activation via Oxalyl Chloride/DMF : To bypass degradation, modern protocols utilize oxalyl chloride (COCl)₂ catalyzed by N,N-Dimethylformamide (DMF)[4][5]. DMF and oxalyl chloride react to form a highly electrophilic chloromethylene-N,N-dimethylammonium chloride species (the Vilsmeier-Haack reagent). This intermediate rapidly reacts with the pyrrole-2-carboxylic acid at 0 °C to form the acid chloride.

• Thermodynamic Driving Force : The oxalyl chloride activation pathway is irreversibly driven forward by the release of volatile gases (CO and CO₂), completely removing the need for harsh heating[5].

• One-Pot Base Equivalency : Directly coupling the unisolated acid chloride requires a non-nucleophilic base. N,N-Diisopropylethylamine (DIPEA) is preferred over standard bases because its steric bulk prevents it from acting as a competing nucleophile, while effectively neutralizing the HCl byproduct, thus preventing amine hydrochloride formation[1][4].

Reaction Workflow Visualization

Reaction workflow for the one-pot synthesis of pyrrole carboxamides.

Experimental Protocol: Self-Validating Synthesis

This step-by-step procedure provides an optimized one-pot amidation utilizing in situ acid chloride formation[4][5].

Reagents & Materials:

• Pyrrole-2-carboxylic acid derivative (1.0 eq)

• Oxalyl chloride (1.2 - 1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF) (0.05 eq)

• Primary or Secondary Amine (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous Dichloromethane (DCM) (0.2 M relative to substrate)

Phase 1: Activation and Acid Chloride Generation

• Substrate Suspension : In an oven-dried, argon-flushed round-bottom flask, suspend the pyrrole-2-carboxylic acid (1.0 eq) in anhydrous DCM. Causality: Moisture strictly must be excluded to prevent hydrolysis back to the unreactive carboxylic acid.

• Thermal Control : Cool the reaction mixture to 0 °C using an ice bath. Add a catalytic drop of anhydrous DMF.

• Electrophilic Activation : Add oxalyl chloride (1.2 eq) dropwise.

  • Self-Validating Observation: Immediate, vigorous effervescence indicates the successful generation of the Vilsmeier-Haack complex and subsequent formation of the acid chloride.

• Maturation : Allow the reaction to warm to room temperature and stir for 2–4 hours.

  • Self-Validating Observation: The reaction is complete when gas evolution entirely ceases and the heterogeneous suspension clarifies into a transparent, homogeneous solution[5].

• Purge (Critical Step) : Briefly concentrate the mixture under a stream of argon or a light vacuum to evacuate residual volatile oxalyl chloride. Redissolve the intermediate in fresh anhydrous DCM. Causality: Purging prevents excess oxalyl chloride from reacting with the incoming amine, which would form undesirable formamide or diamide impurities.

Phase 2: Nucleophilic Quench & Amidation 6. Amine Preparation : In a separate vial, dissolve the target amine (1.1 eq) and DIPEA (3.0 eq) in a small volume of DCM. 7. Coupling : Cool the acid chloride solution back to 0 °C. Add the amine/DIPEA solution dropwise over 10 minutes. 8. Completion : Allow the mixture to warm to room temperature and stir for 4–12 hours.

• Self-Validating Observation: The formation of a fine white precipitate (DIPEA·HCl salt) acts as a visual confirmation of successful amide bond formation and proton neutralization.

Phase 3: Workup 9. Quench the reaction by adding saturated aqueous NaHCO₃. Extract the biphasic mixture with DCM (3x). 10. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography (typically EtOAc/Hexanes) to yield the pure pyrrole carboxamide.

Quantitative Data: Condition Optimization

To contextualize the superiority of the chosen one-pot methodology, Table 1 details the comparative efficacy of alternative activation strategies utilized in the literature for pyrrole amidation[3][4][6].

Table 1: Activation Reagents and Yield Comparisons for Pyrrole Carboxamides

Activation Reagent	Co-Reagent / Base	Reaction Temp	Typical Yield	Mechanistic Rationale
Oxalyl Chloride	cat. DMF / DIPEA	0 °C to RT	85 – 99%	Optimal. Vilsmeier-Haack activation is mild and quantitative; volatile byproducts are easily purged[5].
Thionyl Chloride (SOCl₂)	None	Reflux (80 °C)	40 – 60%	Harsher acidic conditions and higher temperatures drive partial polymerization of the pyrrole nucleus[3].
Cyanuric Fluoride	Pyridine / Amine	RT	75 – 85%	Generates an acid fluoride[6]. The C-F bond resists neutral hydrolysis but maintains high reactivity toward amines[1]. Excellent for sensitive aliphatic amines.
2-Trichloroacetylpyrrole	None (Direct Amidation)	Reflux or MW	70 – 80%	Bypasses the carboxylic acid entirely. Requires pre-synthesis of the trichloroacetyl building block, but acts directly as an acylating agent[4].

References

• BenchChem Technical Support Team. Pyrrole-2-carbonyl chloride | 5427-82-7. Benchchem.com. 3

• Direct access to marine pyrrole-2-aminoimidazoles, oroidin, and derivatives, via new acyl-1,2-dihydropyridin intermediates. PubMed. 2

• Klančar, U., et al. Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks. PMC - NIH. 4

• Klančar, U., et al. Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks. ACS Omega. 5

• Evolution of amide bond formation. University of Michigan. 6

• Miller, D. C., et al. Parallel Optimization of Potency and Pharmacokinetics Leading to the Discovery of a Pyrrole Carboxamide ERK5 Kinase Domain Inhibitor. PMC - NIH. 1

Sources

• 1. Parallel Optimization of Potency and Pharmacokinetics Leading to the Discovery of a Pyrrole Carboxamide ERK5 Kinase Domain Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Pyrrole-2-carbonyl chloride | 5427-82-7 | Benchchem [benchchem.com]
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Technical Notes & Optimization

Technical Support Center: Handling and Preserving 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I designed this guide to help you master the handling of highly reactive, moisture-sensitive acid chlorides. We will focus specifically on 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride—a crucial but notoriously unstable synthetic intermediate.

Rather than simply providing a list of instructions, this guide establishes a self-validating framework for your experiments. You will learn the causality behind the reagent's degradation, how to definitively prevent it, and how to verify your systems before a single drop of solvent is transferred.

Mechanistic Causality: The Dual Risk of Moisture Exposure

To effectively protect 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride, you must understand its specific degradation pathway. All acid chlorides are electrophilic and susceptible to nucleophilic acyl substitution by water, resulting in hydrolysis into the corresponding carboxylic acid and hydrochloric acid (HCl)[1].

However, for 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride, this standard hydrolysis event triggers a catastrophic secondary degradation cascade:

• Acidic Generation : Trace water attacks the acyl carbon, collapsing the tetrahedral intermediate to yield the carboxylic acid and stoichiometric HCl[1].

• EOM Lability : The ethoxymethyl (EOM) protecting group on the pyrrole nitrogen is an aminal-like linkage. It is highly labile to strong acids like HCl.

• Autocatalytic Polymerization : Once the EOM group is cleaved, the electron-rich pyrrole nucleus is exposed. Pyrroles are highly susceptible to polymerization under acidic conditions, rapidly converting your pure reagent into useless, dark oligomeric tars[2].

This relationship is visualized in the pathway below:

Pathways of moisture-induced hydrolysis and autocatalytic degradation of EOM-pyrrole acid chloride.

Quantitative Data: Rigorous Solvent Drying

The most common point of failure when handling this reagent is using solvents with seemingly negligible, yet fatal, moisture levels. To prevent the degradation pathway outlined above, your reaction and transfer solvents must contain < 50 ppm residual water.

The table below summarizes experimentally verified drying efficacies using coulometric Karl Fischer titration data[3]:

Solvent	Drying Agent / Method	Activation / Conditioning Time	Verified Residual Moisture (ppm)
Tetrahydrofuran (THF)	3Å Molecular Sieves (20% m/v)	48–72 hours static storage	~43 ppm
Tetrahydrofuran (THF)	Neutral Alumina (Column Pass)	Immediate (Single pass)	< 10 ppm
Toluene	Sodium (Na) / Benzophenone	Heated to reflux until purple	~34 ppm
Dichloromethane (DCM)	Calcium Hydride (CaH₂)	Heated to reflux	~13 ppm

Self-Validation Check: Before proceeding with any reaction, test a 4.0 mL aliquot of your solvent using a glovebox-bound Karl Fischer titrator. If this is unavailable, utilize a strictly anhydrous indicator (e.g., adding a micro-drop of TiCl₄ to a 1 mL test sample; active fuming signifies the solvent is far too wet).

Methodologies: Moisture-Free Experimental Workflows

To ensure zero ambient moisture is introduced, manipulating this reagent requires standard Schlenk techniques[4].

Protocol: Inert Preparation and Cannula Transfer

Step 1: System Desiccation Oven-dry a Schlenk flask and a secondary receiving flask at 150 °C for a minimum of 12 hours. Assemble the glassware while hot, seal with premium septa, and apply dynamic vacuum (< 0.1 mbar)[5]. Cycle the system with dry Argon or Nitrogen three times (Purge-Cycling).

Step 2: Reagent Dissolution Under a positive counterflow of inert gas, quickly introduce the solid 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride into the Schlenk flask[6]. Cap with the septum. Using a gas-tight, vacuum-dried syringe, inject your analytically dry solvent (e.g., CaH₂-dried DCM).

Step 3: Positive-Pressure Cannula Transfer Insert a flame-dried, double-ended cannula into the septum of your reagent flask, keeping the tip above the liquid level. Allow the inert gas to purge through the cannula for 30 seconds[4]. Pierce the septum of your pre-cooled, rigorously dried receiving flask (containing your amine or alcohol nucleophile). Push the cannula tip in the donor flask below the liquid line. The differential positive pressure will seamlessly transfer the acid chloride solution without air exposure.

Troubleshooting Guides & FAQs

Q: My overall reaction yields are unexpectedly low, and my crude NMR shows a loss of the EOM signal. What went wrong? A: This points to auto-catalytic degradation due to hydrolysis. Even brief exposure to moist laboratory air will hydrolyze the acid chloride into the corresponding acid and HCl[1]. The free HCl rapidly cleaves the acid-labile EOM protecting group. Fix: Ensure rigorous Schlenk handling[5] and incorporate a non-nucleophilic base (like triethylamine, 2.0+ eq) in your receiving flask to act as a proton scavenger, instantly neutralizing any trace HCl generated during the acylation event.

Q: Can I purify my partially degraded 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride using standard column chromatography? A: No. Acid chlorides hydrolyze extremely fast when exposed to standard silica gel due to the inherent water content and reactive hydroxyl groups on the silica surface[7]. Fix: If purification is strictly required, perform a high-vacuum, low-temperature sublimation or short-path Kugelrohr distillation. Alternatively, it is safer and more reliable to synthesize the acid chloride fresh (using oxalyl chloride/DMF) and use it directly as a crude intermediate after removing volatiles in vacuo.

Q: What is the safest and most scientifically sound way to quench unreacted 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride? A: Direct water quenching of highly reactive acid chlorides can be dangerously exothermic and lead to violent sputtering. Fix: Perform an Alcohol-Based Quench or Amine Quench [8]. Slowly dropwise add the residual acid chloride solution into a heavily stirred bath of cold methanol or ethanol. This yields a stable ester via alcoholysis[1], which can be safely disposed of without the explosive hazards associated with direct aqueous hydrolysis.

References

• "Pyrrole-2-carbonyl chloride | 5427-82-7 - Benchchem." Benchchem.com. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH3IKKuCGASF4VGpxtimQM17TCJYFmbCbCScydQy8ATc5jzguORV6luCffXcPO0IJUZN0whnQDCWKmIni7Gy7QxKleTKFd9anmChbb9DSbCHoPqGkh-wWgfbXD265KyunvasAPrhg==]
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• Williams, D. B. G., Lawton, M. "Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants." Pitt.edu. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_bG3t_jaTVThJzXRct8nxD5CYZFi9J4_cfMohvOEQo3fTN1GkDqSZlmF-rQpNo4nJYRWpTH6O15eSwgc8TozvEYEM6jvh9zp_yQJGvVSLjYlWvTPvnv53BF2ZgOPR-fN3YMhTvb-ZEazHhbtdwzE=]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Pyrrole-2-carbonyl chloride | 5427-82-7 | Benchchem [benchchem.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Schlenk line - Wikipedia [en.wikipedia.org]
• 6. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
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• 8. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]

Improving yields in 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride coupling reactions

Executive Summary & Chemical Causality

Welcome to the Advanced Chemical Support Center. In pharmaceutical development, the incorporation of pyrrole cores is highly valued for structural rigidity and specific hydrogen-bonding profiles. However, coupling 1-(ethoxymethyl)-1H-pyrrole-2-carbonyl chloride with amines or alcohols routinely suffers from depressed yields, polymerization, or loss of protecting groups.

To resolve these issues, we must first understand the causality of the molecule's reactivity:

• Electronic Deactivation: The pyrrole nucleus exerts a strong electron-donating effect on the adjacent carbonyl group via resonance[1]. This inherently stabilizes the carbonyl, making it less electrophilic and more resistant to nucleophilic attack compared to a standard benzoyl chloride.

• Protecting Group Sensitivity: The N-ethoxymethyl (EOM) group is a hemiaminal ether. While stable to bases and nucleophiles, it is acutely sensitive to aqueous acidic conditions. The generation of the acyl chloride inevitably releases stoichiometric equivalents of

  . If this is not carefully managed or buffered, the EOM group will hydrolyze during aqueous workup, releasing formaldehyde and ethanol[2].

• Substrate Polymerization: Pyrrole rings are prone to electrophilic aromatic substitution and polymerization under harsh, unbuffered chlorinating conditions (e.g., refluxing neat thionyl chloride)[3].

The following guide abandons trial-and-error in favor of a mechanistic, self-validating framework to stabilize your amidation and esterification workflows.

Quantitative Condition Optimization

To establish a baseline for your experimental choices, refer to the optimized activation data below. Transitioning away from harsh chlorinating agents drastically improves the survival of the EOM protecting group.

Acylating Reagent	Reaction Conditions	Average Amidation Yield	Major Observations / Causality
Thionyl Chloride ( )	Neat or in DCM, 60°C	< 25%	High rates of pyrrole ring polymerization and complete EOM cleavage due to harsh acidic environment[3].
Oxalyl Chloride + DMF (cat.)	DCM, 0°C to RT	65% – 75%	Good conversion. Requires strict sparging. Prone to partial EOM loss upon aqueous quenching if pH drops below 5.
Ghosez’s Reagent	DCM or THF, RT	> 90%	Optimal. Activates the acid to the chloride under strictly neutral conditions, preserving the EOM group entirely.
2-Trichloroacetylpyrrole	Toluene, 80°C (Alternative)	80% – 85%	Bypasses the acyl chloride entirely. Useful for extremely sensitive amines[4].

Self-Validating Protocol: Amide Bond Formation

A robust protocol must validate itself in real-time. Do not proceed to the coupling step without confirming the health of your acyl chloride intermediate.

Phase 1: Activation & Validation

• Preparation: Suspend 1-(ethoxymethyl)-1H-pyrrole-2-carboxylic acid (1.0 equiv) in strictly anhydrous DCM (0.2 M) under an argon atmosphere.

• Activation: Add 1-chloro-N,N,2-trimethylpropenylamine (Ghosez's Reagent, 1.1 equiv) dropwise at 0°C. Causality: This reagent smoothly forms the acyl chloride without generating gaseous

  , completely protecting the acid-sensitive EOM moiety. Stir for 2 hours at room temperature.

• In-Process Control (The Aliquot Quench): Do not assume the acyl chloride has formed. Withdraw 10

  L of the reaction mixture and inject it into an LC-MS vial containing 200 L of anhydrous methanol and 1% N,N-Diisopropylethylamine (DIPEA).

  • Validation: Analyze via LC-MS. The presence of the methyl ester confirms the active acyl chloride was successfully generated. If the free carboxylic acid is observed, there is adventitious moisture in your system[3].

Phase 2: Coupling & Workup

• Coupling: Cool the validated acyl chloride solution to 0°C. Add the target amine (1.1 equiv) followed dropwise by DIPEA (2.5 equiv). Causality: The excess tertiary base neutralizes the single equivalent of

  generated during amidation, preventing the EOM group from acid-catalyzed cleavage.

• Workup: Quench the reaction with saturated aqueous

  (pH ~8). Never use 1M or saturated to wash the organic layer. The EOM group will rapidly hydrolyze if the aqueous biphasic system drops below pH 5[2]. Extract with EtOAc, dry over , and concentrate.

Experimental Troubleshooting Workflow

Experimental troubleshooting and decision matrix for pyrrole couplings.

Frequently Asked Questions (FAQs)

Q1: My LC-MS shows a massive byproduct peak corresponding to [M - 58] relative to my desired product. What is this? A: You are observing the cleavage of the ethoxymethyl (EOM) protecting group. The EOM group has a molecular weight of roughly 59 Da. When it hydrolyzes under acidic conditions, it is replaced by a proton (+1 Da), resulting in a net mass loss of 58 Da. This typically occurs during aggressive chlorination or an excessively acidic aqueous workup[2]. Switch to Ghosez’s reagent and wash only with slightly basic aqueous solutions (like

).

Q2: Why is the acyl chloride formation so sluggish compared to my standard benzoyl chlorides? A: The pyrrole ring is heavily electron-donating. Through resonance, it pushes electron density into the adjacent 2-carbonyl group, stabilizing the C-O bond and reducing the electrophilicity of the transient Vilsmeier intermediate[1]. This inherently raises the activation barrier for chloride substitution. Allow 1.5x to 2.0x the standard reaction time for acyl chloride formation.

Q3: Can I bypass the acyl chloride formation entirely and just use standard peptide coupling reagents like PyBOP or HATU? A: Yes. Direct coupling from the carboxylic acid using reagents like PyBOP is a well-documented strategy in complex natural product synthesis[5]. However, the bulky nature of the 1-(ethoxymethyl) substituent can sterically hinder the activated uronium/phosphonium esters, sometimes leading to poor atom economy and difficult chromatographic separations of the coupling reagent byproducts.

Q4: If the acyl chloride route keeps failing for my sterically hindered amine, is there a chemical workaround? A: For exceptionally difficult couplings, consider synthesizing the 2-trichloroacetylpyrrole derivative instead of the acyl chloride. Trichloroacetyl pyrroles act as stable, highly activated neutral acylating agents that easily couple with amines upon mild heating, entirely bypassing the need for strongly acidic chlorinating agents[4].

References

1.[3] Pyrrole-2-carbonyl chloride | 5427-82-7 - Benchchem Source: benchchem.com URL:3 2.[1] Organic & Biomolecular Chemistry - RSC Publishing Source: rsc.org URL:1 3.[2] WO2003044011A1 - Pyrrole synthesis - Google Patents Source: google.com URL:2 4.[4] Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks | ACS Omega - ACS Publications Source: acs.org URL:4 5.[5] Agelastatin A - CORE Source: core.ac.uk URL:5

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. WO2003044011A1 - Pyrrole synthesis - Google Patents [patents.google.com]
• 3. Pyrrole-2-carbonyl chloride | 5427-82-7 | Benchchem [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Troubleshooting decomposition of pyrrole acid chlorides during storage

Technical Support Center: Troubleshooting Pyrrole Acid Chloride Instability

Welcome to the Advanced Applications Support Center. This module provides diagnostic insights, mechanistic troubleshooting, and field-tested engineering controls for handling highly reactive pyrrole-based electrophiles.

Pyrrole acid chlorides (e.g., pyrrole-2-carbonyl chloride) are inherently paradoxical molecules. The pyrrole nucleus is famously electron-rich and nucleophilic, while the acyl chloride moiety is intensely electrophilic. This severe electronic mismatch within the same molecular framework guarantees profound instability under ambient conditions[1].

Core Diagnostic FAQs: Mechanisms of Decomposition

Q1: My freshly synthesized pyrrole-2-carbonyl chloride turns into a black, insoluble tar after just 24 hours in the refrigerator. What is driving this degradation? This rapid darkening and loss of titer is the result of autocatalytic polymerization, driven by two simultaneous decomposition pathways:

• Intermolecular Friedel-Crafts Acylation (Self-Condensation): The strongly nucleophilic C2 or C3 positions of the pyrrole ring attack the electrophilic carbonyl carbon of an adjacent molecule, forming dipyrroketones and releasing hydrochloric acid (HCl) as a byproduct[2].

• Hydrolysis: Even trace ambient moisture acts as an aggressive nucleophile, executing a nucleophilic acyl substitution that degrades the acyl chloride back into pyrrole-2-carboxylic acid, simultaneously liberating stoichiometric amounts of HCl gas[3].

The critical failure mode is the autocatalytic loop : The HCl generated by both moisture ingress and self-condensation acts as a cationic catalyst, rapidly accelerating the polymerization of the pyrrole rings into highly conjugated, insoluble "pyrrole red" or black tar[1].

Mechanistic breakdown of pyrrole acid chloride decomposition and autocatalytic tar formation.

Q2: Are there specific storage conditions that can stabilize the neat product? No. Storing pyrrole acid chlorides in their pure, neat form is fundamentally flawed and chemically unsafe due to the risk of continuous HCl off-gassing, which can pressurize sealed containers[3]. However, if short-term holding is absolutely unavoidable during a workflow, environmental suppression is required.

The table below summarizes the causality between storage parameters and the anticipated half-life of the reagent.

Storage State	Atmospheric Condition	Temperature	Anticipated Half-Life	Primary Degradation Pathway
Neat (Solid/Oil)	Air (Ambient)	20 °C	< 1 Hour	Rapid hydrolysis; Violent self-condensation.
Neat (Solid/Oil)	Argon (Inert)	4 °C	12 - 24 Hours	Solid-state Friedel-Crafts acylation.
Dilute Solution (< 0.2 M in Dry DCM)	Argon (Inert)	-20 °C	3 - 5 Days	Slowed bimolecular collisions delay oligomerization.
Dilute Solution (with )	Argon (Inert)	-80 °C	~2 Weeks	Acid scavenging neutralizes the autocatalytic HCl loop.

Actionable Takeaway: Do not store pyrrole acid chlorides. The universally adopted best practice in drug development is to synthesize the acyl chloride in situ and consume it immediately[4].

Process Engineering: Actionable Protocols

If your target molecule requires the reactivity of a pyrrole acid chloride, you must utilize an In-Situ Activation Workflow . This eliminates the storage variable and ensures the reagent acts as a transient intermediate.

Workflow for the in-situ synthesis and immediate consumption of transient pyrrole acid chlorides.

Self-Validating Protocol: In-Situ Synthesis & Immediate Amidation

This protocol utilizes oxalyl chloride and a catalytic DMF mediator (Vilsmeier-Haack type intermediate) to achieve mild, controlled chlorination without exposing the sensitive pyrrole ring to harsh reflux conditions[1].

Step 1: System Preparation & Activation

• Flame-dry a 2-neck round-bottom flask under an argon stream.

• Suspend 1.0 eq of pyrrole-2-carboxylic acid in anhydrous Dichloromethane (DCM) (0.2 M concentration).

• Add 2.0 mole % of anhydrous N,N-Dimethylformamide (DMF).

• Cool the reaction mixture to 0 °C using an ice bath.

• Dropwise, add 1.2 eq of Oxalyl Chloride over 15 minutes.

• Validation Cue: Vigorous gas evolution (

  , , ) will immediately commence. The reaction is complete when gas evolution completely ceases and the solution becomes homogeneous (typically 1–2 hours at room temperature).

Step 2: Volatile Stripping (Critical Checkpoint)

• Evaporate the solvent, unreacted oxalyl chloride, and dissolved HCl under reduced pressure (rotary evaporator, bath temp < 25 °C).

• Flush the flask with argon, add 5 mL of fresh anhydrous DCM, and evaporate again. Repeat twice.

• Validation Cue: The complete absence of an acidic/pungent oxalyl chloride odor and the stabilization of the vacuum gauge at < 1 mbar indicates successful purging of excess chlorinating agent and HCl. The residue should be a pale-yellow solid or thick oil. If it is dark brown or black, decomposition has already occurred due to localized heating.

Step 3: Immediate Coupling

• Immediately redissolve the crude pyrrole-2-carbonyl chloride in anhydrous DCM (0.2 M).

• In a separate dry flask, prepare a solution of the target nucleophile (amine/alcohol, 1.1 eq) and N,N-Diisopropylethylamine (DIPEA, 2.5 eq) in DCM at 0 °C.

• Cannulate the acid chloride solution dropwise into the nucleophile solution.

• Allow to warm to room temperature over 2 hours.

• Validation Cue: TLC (Thin Layer Chromatography) analysis should demonstrate complete consumption of the amine. Quench the reaction with saturated aqueous

  to neutralize any remaining acidic species before standard aqueous workup.

Alternate Syntheses: The Surrogate Strategy

Q3: My workflow cannot accommodate an in-situ acid chloride generation step. What are the commercially viable, stable alternatives for acylating a target with a pyrrole moiety? If storage is a rigid necessity, you must circumvent the acid chloride completely by utilizing a masked acylating agent.

2-Trichloroacetylpyrrole as a Stable Surrogate: Instead of storing the acid chloride, researchers actively synthesize and store 2-trichloroacetylpyrrole . The strongly electron-withdrawing trichloromethyl group significantly dampens the nucleophilicity of the pyrrole ring, preventing Friedel-Crafts self-condensation. Furthermore, the trichloroacetyl group acts as an excellent leaving group (generating chloroform) when subjected to nucleophilic attack by amines or alkoxides[5]. This allows you to store the reagent indefinitely on the benchtop, and subsequently execute acylations under mildly basic conditions without generating highly corrosive HCl gas.

References

• "Product Class 8: Porphyrins and Related Compounds", Thieme-Connect, [Link]

• "Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks", National Institutes of Health (NIH) - PMC,[Link]

• "Synthesis of phosphoramidite 9a - Organic & Biomolecular Chemistry", RSC Publishing, [Link]

Sources

• 1. Pyrrole-2-carbonyl chloride | 5427-82-7 | Benchchem [benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]

Controlling moisture sensitivity in pyrrole acid chloride experiments

Technical Support Center: Pyrrole Acid Chloride Experiments

A Guide to Mastering Moisture-Sensitive Acylation Reactions

Welcome to the technical support center for handling pyrrole acid chlorides. This guide is designed for researchers, chemists, and drug development professionals who work with these highly reactive and moisture-sensitive compounds. Pyrrole acid chlorides are powerful intermediates in organic synthesis, particularly for the acylation of various nucleophiles. However, their utility is matched by their susceptibility to hydrolysis, which can lead to failed reactions, low yields, and impure products. This resource provides in-depth, field-proven troubleshooting advice and detailed protocols to help you navigate these challenges and ensure the success of your experiments.

The Core Challenge: Inevitable Reactivity with Water

Pyrrole acid chlorides are among the most reactive carboxylic acid derivatives.[1] This high reactivity is precisely why they are excellent acylating agents. However, it also makes them extremely vulnerable to nucleophilic attack by even trace amounts of water present in solvents, on glassware surfaces, or in the ambient atmosphere. The resulting hydrolysis reaction irreversibly converts the acid chloride back to its corresponding, and far less reactive, carboxylic acid, rendering it useless for the intended acylation.

dot graph "Hydrolysis_of_Pyrrole_Acid_Chloride" { layout=dot; rankdir="LR"; bgcolor="#F1F3F4"; node [shape=none, fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=11, color="#5F6368"];

} Note: Placeholder images used. In a real implementation, these would be chemical structure images. Caption: Hydrolysis of Pyrrole Acid Chloride.

Troubleshooting & FAQs

This section addresses the most common issues encountered when working with pyrrole acid chlorides.

Q1: My acylation reaction is failing or giving very low yields. The starting material is mostly recovered. What's going wrong?

A: This is the classic symptom of moisture contamination. The most likely cause is the hydrolysis of your pyrrole acid chloride before it has a chance to react with your intended nucleophile.[1][2][3] Water is a small, highly reactive nucleophile that will readily outcompete larger, less reactive nucleophiles for the acid chloride.

Causality:

• Reagent Decomposition: The acid chloride is consumed by water, forming the corresponding pyrrole carboxylic acid. This acid is generally unreactive under standard acylation conditions.

• Visual Cues: You may not see a dramatic color change, but monitoring by Thin Layer Chromatography (TLC) will often show the persistence of your starting nucleophile and the appearance of a new, more polar spot corresponding to the pyrrole carboxylic acid. Be aware that TLC analysis of acid chlorides can be misleading, as the silica gel itself is acidic and contains adsorbed water, which can cause hydrolysis on the plate.[4]

Solution: You must adopt rigorous anhydrous techniques. This is not optional; it is a core requirement for success. This involves meticulously drying all glassware, using certified anhydrous solvents, and performing all manipulations under a dry, inert atmosphere.

Q2: What are the essential steps for creating and maintaining a moisture-free reaction environment?

A: A successful moisture-free setup is a self-validating system built on three pillars: dry glassware, anhydrous solvents, and an inert atmosphere.

Water adsorbs onto glass surfaces and must be aggressively removed.

• Oven Drying: As a minimum, all glassware (flasks, stir bars, dropping funnels, condensers) should be dried in an oven at >120 °C for at least 4 hours (preferably overnight) and assembled while hot, cooling under a stream of dry inert gas (Nitrogen or Argon).[5]

• Flame Drying (Recommended): For maximum assurance, flame-drying under vacuum is superior. This process involves heating the assembled glassware with a heat gun or a gentle flame while pulling a vacuum to actively remove water vapor.

• Assemble: Assemble your reaction flask, condenser, and any other glassware. Ensure all joints are lightly greased (if using glass stopcocks) and well-sealed.

• Connect to Schlenk Line: Attach the assembly to a Schlenk line via thick-walled rubber tubing.[6]

• Evacuate: Open the stopcock to the vacuum pump and evacuate the system for 5-10 minutes.

• Heat: While under vacuum, gently heat the entire surface of the glassware with a heat gun until hot to the touch. Pay special attention to the joints. You may see condensation forming and then disappearing as water is driven off.

• Cool Under Inert Gas: Close the stopcock to the vacuum and slowly open the stopcock to the inert gas (Nitrogen or Argon) to backfill the flask. Allow the glassware to cool completely to room temperature under a positive pressure of inert gas (often maintained by an oil bubbler or a gas balloon).[7][8][9]

dot graph "Moisture_Free_Workflow" { layout=dot; rankdir="TB"; bgcolor="#F1F3F4"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [color="#4285F4", arrowhead=normal, penwidth=1.5];

} Caption: Experimental workflow for moisture-free reactions.

Standard "anhydrous" solvents from a bottle are often not dry enough. Water can be re-absorbed every time the bottle is opened. Solvents should be freshly dried and stored over an appropriate drying agent.

• Choosing a Drying Agent: The choice of drying agent is critical. It must be effective at removing water but not react with your solvent or acid chloride. For reactions involving acid chlorides, avoid basic drying agents if your substrate is sensitive.[10]

Drying Agent	Capacity	Efficiency (Residual H₂O)	Compatibility Notes
Molecular Sieves (3Å or 4Å)	High	High	Generally excellent and non-reactive. Must be activated before use.
Calcium Hydride (CaH₂)	High	High	Highly effective. Reacts with water to produce H₂ gas. Not suitable for protic solvents.
Sodium Sulfate (Na₂SO₄)	Very High	Low	Low efficiency; not suitable for achieving rigorously dry conditions.[10]
Magnesium Sulfate (MgSO₄)	High	Medium	Slightly acidic; generally compatible.[10]
Calcium Chloride (CaCl₂)	High	High	Can form adducts with amines, alcohols, and some carbonyl compounds.[10]
Phosphorus Pentoxide (P₄O₁₀)	High	Very High	Highly efficient but strongly acidic and can be difficult to handle.
A summary of common drying agents. For pyrrole acid chloride reactions, freshly activated molecular sieves or distillation from CaH₂ are preferred for aprotic solvents.

All additions of reagents and solvents must be done while excluding the atmosphere. This is achieved using a Schlenk line or in a glovebox.[6][11][12]

• Prepare Syringe: Dry the syringe and needle in an oven and allow it to cool in a desiccator.

• Flush Syringe: Flush the syringe with dry inert gas 3-5 times by drawing gas from the headspace of a dry, empty flask attached to your inert gas line and expelling it.

• Transfer Liquid: Pierce the rubber septum on your anhydrous solvent or reagent bottle. To prevent creating a vacuum in the source bottle, insert a second "bleed" needle connected to your inert gas line. Slowly draw the required volume of liquid into the syringe.

• Remove Bubbles & Add Gas Buffer: Invert the syringe and expel any gas bubbles. Then, draw a small "buffer" of inert gas (e.g., 0.5 mL) from the headspace into the syringe.[8] This buffer protects the reagent in the needle tip during transfer.

• Deliver Reagent: Pierce the septum on your reaction flask. First, inject the inert gas buffer into the flask headspace, then slowly deliver the liquid reagent.[7][8]

Q3: How can I tell if my pyrrole acid chloride has decomposed, and how should it be stored?

A: Pyrrole acid chlorides are often colorless or pale yellow liquids or solids. Decomposition via hydrolysis will convert them to the corresponding carboxylic acids, which are typically white or off-white solids with higher melting points.

• Analytical Confirmation: The best way to check for hydrolysis is via Infrared (IR) or Nuclear Magnetic Resonance (NMR) spectroscopy.

  • IR Spectroscopy: Look for the disappearance of the sharp C=O stretch of the acid chloride (typically ~1780-1815 cm⁻¹) and the appearance of a broad O-H stretch (~2500-3300 cm⁻¹) and a lower frequency C=O stretch (~1680-1710 cm⁻¹) characteristic of a carboxylic acid.

  • NMR Spectroscopy: In ¹H NMR, the appearance of a broad, downfield singlet for the carboxylic acid proton (>10 ppm) is a clear indicator of hydrolysis.

• Storage: Pyrrole acid chlorides must be stored under strictly anhydrous conditions.[13]

  • Short-term: Store in a desiccator over a strong desiccant (e.g., P₄O₁₀ or Drierite).

  • Long-term: The best practice is to store the material in a sealed ampoule under an argon atmosphere or inside a nitrogen-filled glovebox.[14] Store at low temperatures (refrigerator or freezer) to minimize decomposition.

Q4: My reaction is turning dark brown or black immediately. What is causing this polymerization?

A: Pyrrole itself is an electron-rich heterocycle that is highly susceptible to acid-catalyzed or oxidative polymerization, which produces dark, insoluble materials (polypyrrole).[15]

Causality:

• Acidic Conditions: The hydrolysis of your pyrrole acid chloride produces HCl as a byproduct (see diagram above). This strong acid can rapidly catalyze the polymerization of any unreacted pyrrole starting material or even the product itself.[15]

• Lewis Acids: Strong Lewis acids (e.g., AlCl₃) used in Friedel-Crafts acylations can also promote polymerization if not used under carefully controlled conditions, such as low temperatures.[16][17]

• Air/Oxidation: Exposure to atmospheric oxygen can also initiate oxidative polymerization.[15]

Solutions:

• Control Temperature: Perform your reaction at low temperatures (e.g., -78 °C to 0 °C) to minimize the rate of polymerization.[16]

• Add a Non-Nucleophilic Base: Include a hindered, non-nucleophilic base like pyridine or triethylamine in your reaction. This base will scavenge the HCl produced during the reaction, preventing it from catalyzing polymerization.[3]

• Reverse Addition: Add the pyrrole solution slowly to the solution of the acylating agent and any Lewis acid, rather than the other way around. This keeps the concentration of the sensitive pyrrole low at all times.[16]

dot graph "Troubleshooting_Decision_Tree" { layout=dot; rankdir="TB"; bgcolor="#F1F3F4"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.1,0.1"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} Caption: Troubleshooting decision tree for common issues.

References

• Benchchem. (n.d.). Pyrrole Acylation Technical Support Center: Troubleshooting N- vs. C-Acylation Selectivity.
• Nichols, L. (2022, May 5). 7.3: Inert Atmospheric Methods. Chemistry LibreTexts.
• Fiveable. (2025, August 15). Inert atmosphere Definition.
• Organic Lab Techniques. (2022, February 2). Inert Atmosphere [Video]. YouTube.
• ResearchGate. (2015, June 8). What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box?
• Scribd. (n.d.). Common Drying Agents in Organic Chemistry.
• Benchchem. (n.d.). Technical Support Center: Optimizing Pyrrole Acylation Reactions.
• Kintek Furnace. (n.d.). What Methods Are Used To Implement Inert Atmospheres?
• Wikipedia. (n.d.). Pyrrole.
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• Benchchem. (n.d.). Avoiding polymerization of pyrroles during synthesis.
• McMurry, J. (2024, September 30). 21.4: Chemistry of Acid Halides. Chemistry LibreTexts.

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Reference Data & Comparative Studies

Comparison of EOM vs BOC protecting groups in pyrrole chemistry

The successful functionalization of pyrroles—vital structural motifs in pharmaceuticals, agrochemicals, and organic materials—hinges on carefully masking the nucleophilic N-H bond. Without protection, pyrroles are notoriously prone to undesired oxidation, electrophilic aromatic substitution (EAS), and polymerization.

For researchers and drug development scientists designing complex synthetic pathways, selecting the right N-protecting group is critical. This guide provides an objective, mechanistically grounded comparison between two widely used strategies: the Boc (tert-butyloxycarbonyl) carbamate group and the EOM (ethoxymethyl) acetal group.

Mechanistic Causality: Why Choose Boc vs. EOM?

The choice between Boc and EOM depends heavily on the downstream synthetic environment—specifically, the specific balance required between protection stability and deprotection mildness.

The Boc Group (The Mild Carbamate)

The Boc group modifies the electronic properties of the pyrrole ring by delocalizing the nitrogen lone pair into the carbamate carbonyl. This electron-withdrawing nature deactivates the pyrrole ring, preventing over-oxidation and unwanted EAS[1].

• Directing Ability: Boc is a superb directing group for C2 ortho-lithiation.

• Vulnerabilities: While exceptionally stable to catalytic hydrogenation and mild bases, Boc is highly susceptible to cleavage via strong alkoxides. For instance, quenching a directed lithiation reaction with methanol can generate lithium methoxide in situ, inadvertently prompting a nucleophilic attack on the Boc carbonyl and causing premature cleavage[2].

The EOM Group (The Robust Acetal)

The EOM group (resembling a standard MOM or SEM ether) does not withdraw electrons from the pyrrole as strongly as Boc. Instead, it relies strictly on steric shielding and the inherent stability of the acetal linkage[3].

• Directing Ability: Like Boc, it can successfully direct C2 metalation.

• Vulnerabilities: EOM's chief advantage is its virtually absolute stability toward strong bases, alkoxides, and Grignard reagents. However, this robustness creates a significant bottleneck during deprotection. Removing EOM requires harsh Lewis or Brønsted acids. More critically, the cleavage releases highly reactive formaldehyde, which can violently attack the newly unprotected electron-rich pyrrole in an EAS side-reaction, creating unwanted methylene-bridged dimers[4][5].

Figure 1: Logical decision matrix for selecting between Boc and EOM protection in pyrrole chemistry.

Quantitative & Qualitative Comparison

The following table summarizes the comparative reaction parameters for both protecting groups.

Parameter	Boc (tert-Butyloxycarbonyl)	EOM (Ethoxymethyl)
Electronic Effect	Strongly Electron-Withdrawing	Weakly Electron-Donating
Typical Introduction	, DMAP (cat.), base, CH CN/DCM	EOM-Cl, NaH, DMF (0 °C)
Base / Nucleophile Stability	Moderate (Labile to alkoxides)	Excellent (Stable to BuLi, Grignards)
Deprotection Reagents	TFA in DCM (1:1), or 3M HCl	SnCl / DCM or 6M HCl / MeOH
Deprotection Byproducts	Isobutylene, CO (Gases)	Formaldehyde, Ethanol
Common Side-Reactions	Premature cleavage during workup	Formaldehyde-induced dimerization

Mechanistic Pitfalls: The Formaldehyde Trap

While Boc deprotection cleanly liberates benign isobutylene and carbon dioxide[1], EOM (and SEM) deprotection generates formaldehyde[4]. The electron-rich nature of the newly deprotected pyrrole makes it a prime target for electrophilic attack by formaldehyde. This cascade results in cross-linked methylene-bridged dimers—severely tanking the final yield[5].

Figure 2: Mechanistic pathway of EOM deprotection detailing the electrophilic aromatic substitution side-reaction.

Self-Validating Experimental Protocols

To ensure reproducibility, these protocols establish a closed-loop system of implementation and analytical validation.

Protocol A: N-Boc Protection & Deprotection Workflow

Rationale: Utilizing DMAP as an acylation catalyst forces complete conversion. TFA effortlessly unmasks the amine without generating reactive electrophiles.

Protection:

• Reaction Setup: Dissolve pyrrole (1.0 equiv) in anhydrous acetonitrile (

  ). Add triethylamine (1.2 equiv) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP, 0.1 equiv).

• Reagent Addition: Slowly add di-tert-butyl dicarbonate (

  , 1.2 equiv) at 0 °C to limit exothermic bubbling.

• Monitoring: Stir at room temperature for 2 hours. Validate conversion via TLC (UV active, higher Rf than starting material).

• Workup: Quench with water, extract with Ethyl Acetate, wash with 0.1M HCl to remove DMAP/TEA, dry over

  , and concentrate.

Deprotection:

• Dissolve the N-Boc pyrrole in anhydrous dichloromethane (

  ).

• Slowly add an equal volume of Trifluoroacetic Acid (TFA) (final ratio 1:1 TFA:DCM)[1].

• Stir for 1 hour at room temperature.

• Validation: Evaporate volatiles in vacuo. Neutralize the remaining TFA salt with a saturated

  wash to yield the free base.

Protocol B: N-EOM Protection & Scavenger-Assisted Deprotection

Rationale: Strong base is required to deprotonate the pyrrole for quantitative N-alkylation with EOM-Cl. A nucleophilic thiol scavenger must be used during deprotection to outcompete the pyrrole for generated formaldehyde.

Protection:

• Reaction Setup: Suspend Sodium Hydride (NaH, 60% in mineral oil, 1.2 equiv) in anhydrous DMF under argon at 0 °C.

• Deprotonation: Add pyrrole (1.0 equiv) dropwise. Stir for 30 minutes until hydrogen evolution ceases.

• Alkylation: Dropwise add Chloromethyl ethyl ether (EOM-Cl, 1.2 equiv). Stir at room temperature for 3 hours.

• Workup: Quench carefully with cold water. Extract heavily with diethyl ether (to easily remove DMF during rotary evaporation)[3].

Deprotection (With Scavenger):

• Reaction Setup: Dissolve N-EOM pyrrole (1.0 equiv) in anhydrous DCM at 0 °C under nitrogen.

• Scavenger Addition (Critical): Add ethanethiol or thiophenol (3.0 equiv). This thiol will trap the liberated formaldehyde to form a hemithioacetal/thioacetal, averting pyrrole dimerization[4].

• Cleavage: Slowly add

  ( in DCM, 1.5 equiv). Stir for 2–4 hours.

• Validation: Monitor by LC-MS; the mass should correspond exactly to the free pyrrole without the

  mass shift characteristic of methylene bridging. Quench with saturated aqueous and filter through Celite before extraction.

References[1] BenchChem. "The Chemistry of the Boc Protecting Group." BenchChem Technical Library. Available at: https://benchchem.com[2] PMC - NIH. "One-pot directed alkylation/deprotection strategy for the synthesis of substituted pyrrole[3,4-d]pyridazinones." Available at: https://ncbi.nlm.nih.gov/pmc[3] ResearchGate. "A New Method for Alkoxymethyl (MOM or EOM) Protection of Thiol Functionality in Heterocyclic Compounds." Available at: https://researchgate.net[4] BenchChem. "Technical Support Center: Troubleshooting SEM-Deprotection of Pyrrole Derivatives." Available at: https://benchchem.com[5] MDPI. "Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection." Available at:https://mdpi.com

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Comparative Yield Analysis of Amide Coupling Reagents vs. Acid Chlorides: A Senior Application Scientist's Guide

Introduction

The formation of the amide bond is arguably the most performed reaction in medicinal chemistry and drug development.[1][2] It is the cornerstone of peptides, proteins, and a vast array of pharmaceuticals and functional materials. The direct condensation of a carboxylic acid and an amine is kinetically slow, necessitating an activation step to facilitate this crucial transformation.[3] For decades, two primary strategies have dominated the landscape of amide synthesis: the use of "coupling reagents" to activate the carboxylic acid in situ, and the conversion of the carboxylic acid to a more reactive acid chloride intermediate.

This guide provides an in-depth comparative analysis of these two methodologies. We will delve into the mechanistic underpinnings of each approach, present experimental data to compare their yields and efficiencies, and offer a decision-making framework to assist researchers in selecting the optimal strategy for their specific synthetic challenges. Our focus is on providing practical, field-proven insights to empower scientists to make informed decisions that enhance yield, purity, and efficiency.

Mechanistic Deep Dive: Understanding the "Why"

The choice between a coupling reagent and an acid chloride is not merely a matter of procedural preference; it is a decision rooted in the fundamental chemical mechanisms that govern the reactivity of the intermediates.

The Acid Chloride Pathway: A Two-Step Approach

The conversion of a carboxylic acid to an amide via an acid chloride is a two-step process.[1][4][5]

• Activation: The carboxylic acid is first treated with a chlorinating agent, such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂), to form the highly electrophilic acid chloride.[4][5][6] This step effectively replaces the poor hydroxyl leaving group with a good chloride leaving group.[4]

• Amination: The isolated acid chloride is then reacted with an amine. The lone pair of the amine nitrogen attacks the carbonyl carbon, leading to a tetrahedral intermediate which then collapses, expelling the chloride ion to form the amide.[7][8][9] This reaction generates one equivalent of hydrochloric acid (HCl), which must be neutralized by a base (often an excess of the amine itself or an added scavenger like pyridine or triethylamine) to prevent protonation of the amine nucleophile.[4][7]

The Coupling Reagent Pathway: In Situ Activation

Amide coupling reagents facilitate the direct reaction of a carboxylic acid and an amine by activating the carboxylic acid in situ. These reagents can be broadly categorized, with carbodiimides and uronium/phosphonium salts being the most prevalent.

• Carbodiimides (e.g., EDC, DCC): These reagents, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N,N'-dicyclohexylcarbodiimide (DCC), react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[10][11][12] This intermediate is susceptible to two competing pathways:

  • Desired Pathway: It can be intercepted by the amine to form the amide and a urea byproduct.[10]

  • Side Reactions: The O-acylisourea can rearrange to a stable N-acylurea, which is unreactive and can complicate purification.[10][13] It can also react with another molecule of the carboxylic acid to form a symmetric anhydride, which then reacts with the amine.[10]

  To suppress the formation of the N-acylurea byproduct and minimize racemization of chiral carboxylic acids, additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) are often employed.[10][14][15] These additives react with the O-acylisourea to form a more stable active ester, which is less prone to side reactions and racemization.[3][10]

• Uronium/Phosphonium Salts (e.g., HATU, HBTU, PyBOP): Reagents like HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are considered some of the most powerful coupling agents.[16][17] Their mechanism also involves the formation of an active ester with the carboxylic acid, which then readily reacts with the amine.[17] The azabenzotriazole component in HATU is a superior leaving group, leading to faster and more efficient couplings, especially for challenging or sterically hindered substrates.[17] Phosphonium salts like PyBOP operate via a similar principle, offering high efficiency with a low risk of racemization.[18]

Comparative Yield Analysis: A Data-Driven Perspective

Method	Substrate Type	Typical Yield Range	Key Advantages	Key Disadvantages	Reference(s)
Acid Chloride	Simple, non-sensitive substrates	70-95%	High reactivity, cost-effective for large scale.	Harsh conditions, functional group intolerance, safety concerns with reagents.	[19][20]
EDC/HOBt	General purpose, peptide synthesis	60-90%	Mild conditions, good functional group tolerance, water-soluble byproduct.	Potential for N-acylurea formation, racemization without additives.	[2][21]
HATU/DIPEA	Sterically hindered or electron-deficient substrates, peptide synthesis	85-98%	High efficiency, fast reaction times, low racemization.	High cost, potential for side reactions with the coupling reagent itself.	[2][17][22]
BOP/PyBOP	Peptide synthesis, sensitive substrates	80-95%	Low racemization, high efficiency.	More expensive than carbodiimides, requires careful handling.	[18]

Table 1: Comparative Yields and Characteristics of Amide Synthesis Methods. Note: Yields are illustrative and can vary significantly based on specific substrates and reaction conditions.

Key Takeaways from the Data:

• For Robust, Simple Substrates: The acid chloride method often provides high yields and is economically favorable, especially at a larger scale.[23][24] However, the use of hazardous reagents like thionyl chloride requires stringent safety protocols.[25][26][27]

• For General-Purpose Amidation: Carbodiimide-based methods, particularly EDC/HOBt, offer a versatile and milder alternative. The water-solubility of EDC and its urea byproduct simplifies purification through aqueous workup.[3][14]

• For Challenging Couplings: When dealing with sterically hindered amines or acids, electron-deficient systems, or substrates prone to racemization, the more powerful uronium or phosphonium reagents like HATU are often the superior choice, consistently delivering higher yields.[2][22] While more expensive, the increased efficiency can justify the cost, particularly in complex, multi-step syntheses.[17]

Critical Factors in Method Selection

Beyond yield, several other factors must be considered when choosing an amidation strategy.

• Substrate Scope & Functional Group Tolerance: Acid chlorides are highly reactive and can be incompatible with sensitive functional groups.[1] Coupling reagents operate under much milder conditions, offering broader functional group tolerance.

• Stereochemical Integrity (Racemization): For chiral carboxylic acids, particularly N-protected amino acids, racemization is a significant concern.[1][28][29] The acid chloride pathway and carbodiimide methods without additives are more prone to racemization. The formation of an oxazolone intermediate is a common pathway for this loss of stereochemical integrity.[15][29] The use of additives like HOBt or HOAt, or advanced reagents like HATU, is crucial for suppressing racemization.[15][17]

• Reaction Conditions & Practicality: Acid chloride formation often requires elevated temperatures and anhydrous conditions.[5] Coupling reactions are typically performed at or below room temperature.[2][3]

• Byproducts & Purification: The byproduct of carbodiimide reactions is a urea derivative. DCC's byproduct, dicyclohexylurea, is often insoluble and can be removed by filtration, whereas EDC's byproduct is water-soluble, allowing for easy removal during aqueous workup.[14] The acid chloride method produces HCl, which must be scavenged.[7]

• Safety & Handling: Reagents like thionyl chloride and oxalyl chloride are highly corrosive, toxic, and react violently with water.[25][26][27][30][31] They require handling in a well-ventilated fume hood with appropriate personal protective equipment. While coupling reagents are generally safer, some, like HOBt, can have explosive properties in their anhydrous form.[14][16]

• Cost and Green Chemistry: For large-scale industrial processes, the cost of reagents is a major factor. The acid chloride route is often the most economical.[23] From a green chemistry perspective, coupling reagents are often preferred as they can reduce the number of synthetic steps and avoid the use of highly hazardous chlorinating agents.[32][33][34][35]

Decision-Making Framework

To aid in the selection process, the following workflow diagram outlines a logical approach based on key experimental parameters.

Caption: Decision workflow for selecting an amide synthesis method.

Experimental Protocols

To provide a practical context, here are representative, detailed protocols for both methods.

Protocol 1: Amide Synthesis via Acid Chloride

Objective: Synthesize N-benzylbenzamide from benzoic acid and benzylamine.

Part A: Synthesis of Benzoyl Chloride

• Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser topped with a drying tube (CaCl₂), add benzoic acid (5.0 g, 40.9 mmol).

• Reagent Addition: In a fume hood, add thionyl chloride (SOCl₂) (6.0 mL, 81.8 mmol, 2.0 equiv) to the flask. A catalytic amount of N,N-dimethylformamide (DMF) (2-3 drops) can be added to accelerate the reaction.

• Reaction: Heat the mixture to reflux (approx. 80 °C) and stir for 2 hours. The reaction progress can be monitored by the cessation of gas (HCl and SO₂) evolution.

• Isolation: Allow the reaction to cool to room temperature. Remove the excess thionyl chloride by distillation under reduced pressure. The resulting crude benzoyl chloride (a colorless to yellow liquid) is typically used in the next step without further purification.

Part B: Amide Formation (Schotten-Baumann Conditions)

• Setup: In a 250 mL Erlenmeyer flask, dissolve benzylamine (4.8 mL, 45.0 mmol, 1.1 equiv) in 50 mL of dichloromethane (DCM). Add triethylamine (Et₃N) (6.3 mL, 45.0 mmol, 1.1 equiv) as an HCl scavenger. Cool the solution to 0 °C in an ice bath.

• Addition: Dissolve the crude benzoyl chloride from Part A in 20 mL of anhydrous DCM. Add this solution dropwise to the stirred amine solution over 15-20 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 1-2 hours. Monitor the reaction by Thin Layer Chromatography (TLC).

• Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (2 x 30 mL), saturated aqueous NaHCO₃ (2 x 30 mL), and brine (1 x 30 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from ethanol/water or by flash column chromatography on silica gel to yield the pure N-benzylbenzamide.

Protocol 2: Amide Synthesis using EDC/HOBt Coupling

Objective: Synthesize N-benzylbenzamide from benzoic acid and benzylamine.

• Setup: To a 100 mL round-bottom flask, add benzoic acid (1.22 g, 10.0 mmol, 1.0 equiv), HOBt (1.53 g, 11.0 mmol, 1.1 equiv), and benzylamine (1.20 mL, 11.0 mmol, 1.1 equiv).

• Solvent: Dissolve the mixture in 30 mL of anhydrous N,N-dimethylformamide (DMF) or dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C in an ice bath with magnetic stirring.

• Reagent Addition: Add EDC·HCl (2.11 g, 11.0 mmol, 1.1 equiv) portion-wise to the reaction mixture. If using the free base amine, an additional base like N,N-diisopropylethylamine (DIPEA) (3.83 mL, 22.0 mmol, 2.2 equiv) should be added dropwise.[3]

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.[3]

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate (100 mL). Wash the organic phase with 1 M HCl (2 x 50 mL), saturated aqueous NaHCO₃ (2 x 50 mL), and brine (1 x 50 mL). The aqueous washes effectively remove the water-soluble EDC byproduct (EDU) and excess HOBt.[3][14]

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product via flash column chromatography on silica gel or recrystallization to yield the pure amide.[3]

Caption: Simplified experimental workflows for the two main amide synthesis methods.

Conclusion

Both the acid chloride and coupling reagent pathways are powerful and indispensable tools for the synthesis of amides. The classical acid chloride method remains a highly effective and economical choice for robust, large-scale syntheses where functional group compatibility is not a concern. However, the evolution of modern coupling reagents has revolutionized amide bond formation, particularly in the context of complex, sensitive, and chiral molecules prevalent in drug discovery. Reagents like EDC provide a mild and versatile option for general use, while advanced reagents like HATU offer unparalleled efficiency for the most challenging substrates, minimizing side reactions and preserving stereochemical integrity.

The optimal choice is not universal but is dictated by a careful analysis of the specific substrates, reaction scale, cost constraints, and desired purity. By understanding the underlying mechanisms and weighing the practical considerations outlined in this guide, researchers can navigate these choices with confidence, leading to more efficient, higher-yielding, and successful synthetic outcomes.

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A Comparative Guide to the Stability and Handling of N-Protected Pyrrole-2-Carbonyl Chlorides for Synthetic Applications

Abstract

Pyrrole-2-carboxylic acid derivatives are pivotal building blocks in medicinal chemistry and materials science. Their conversion to the corresponding acid chlorides is a common strategy to facilitate amide bond formation and other nucleophilic acyl substitutions. However, the inherent electron-rich nature of the pyrrole ring renders these acid chlorides notoriously unstable, posing significant challenges for their synthesis, purification, and storage. This guide provides a comparative analysis of the stability conferred by various N-protecting groups on pyrrole-2-carbonyl chloride. We will delve into the electronic and steric rationale behind their stability, present available experimental data, and offer robust protocols for the synthesis and handling of both highly stable and transiently generated acid chlorides.

The Underlying Challenge: Inherent Instability of Pyrrole-2-Carbonyl Chloride

The pyrrole ring is an electron-rich aromatic heterocycle. This high electron density, which makes it an excellent nucleophile, becomes a liability when an electrophilic acid chloride group is attached at the C2 position. The lone pair of the pyrrole nitrogen participates in the aromatic system, pushing electron density into the ring and, consequently, toward the carbonyl carbon of the acid chloride. This electronic push destabilizes the C-Cl bond, making the molecule highly susceptible to decomposition.

Under acidic conditions, the pyrrole ring can be protonated, disrupting its aromaticity and making it highly reactive.[1] This protonated species can then be attacked by a neutral pyrrole molecule, initiating a rapid polymerization cascade that results in insoluble, dark-colored tars.[1] Even in the absence of strong acid, these activated acid chlorides are prone to self-condensation and are extremely sensitive to hydrolysis from atmospheric moisture.[2]

To mitigate this, the pyrrole nitrogen is almost invariably protected. The choice of this N-protecting group is the single most critical factor determining the stability and utility of the resulting acid chloride. An ideal protecting group should decrease the electron density of the pyrrole ring, thereby stabilizing the adjacent acid chloride functionality.[1]

Caption: Electronic push from the pyrrole ring destabilizes the acid chloride.

A Comparative Analysis of N-Protecting Groups

The stability of N-protected pyrrole-2-carbonyl chlorides is a direct function of the electronic properties of the protecting group. Electron-withdrawing groups are paramount for stabilization.

N-Tosyl (Ts): The Gold Standard for Stability

The p-toluenesulfonyl (Tosyl) group is a powerful electron-withdrawing group. By pulling electron density away from the pyrrole nitrogen through a strong inductive effect, it significantly deactivates the ring towards electrophilic attack and stabilizes the C-Cl bond of the acid chloride.[1][3]

• Electronic Effect: Strongly electron-withdrawing.

• Reported Stability: N-Tosyl-pyrrole-2-carbonyl chloride is often a stable, isolable crystalline solid. It can be purified and stored under anhydrous conditions, making it highly reliable for subsequent reactions.[4]

• Synthetic Utility: The high stability allows for its isolation and use in a wide range of acylation reactions under standard conditions.[3][5]

N-Boc (tert-Butoxycarbonyl): A Case of Deceptive Instability

The N-Boc group is one of the most common protecting groups in organic synthesis due to its ease of installation and mild, acidic removal conditions.[6] However, for pyrrole-2-carbonyl chlorides, it is a poor choice for stability. While the carbonyl group is electron-withdrawing, the adjacent oxygen atom can donate a lone pair through resonance, partially offsetting the inductive withdrawal. More importantly, the Boc group is designed to be labile to acid.[1] Trace amounts of HCl generated during the acid chloride formation or subsequent reactions can catalyze its removal, leading to the highly reactive, unprotected pyrrole and rapid polymerization.[1]

• Electronic Effect: Moderately electron-withdrawing, but resonance donation can occur.

• Reported Stability: N-Boc-pyrrole-2-carbonyl chloride is generally unstable and not isolated. It is almost always generated in situ and used immediately.[7][8] Attempted purification often leads to decomposition.[7]

• Synthetic Utility: Its use is limited to reactions where the acid chloride can be formed and consumed in the same pot, typically at low temperatures, before significant decomposition occurs.

Other N-Alkoxycarbonyl Groups (Cbz, Fmoc, Troc)

Like the Boc group, other carbamates such as Cbz (Benzyloxycarbonyl), Fmoc (Fluorenylmethyloxycarbonyl), and Troc (2,2,2-Trichloroethoxycarbonyl) are also used to protect pyrroles.[3][5] These groups are generally expected to confer greater stability than N-Boc due to their stronger electron-withdrawing nature and higher stability towards acidic conditions (with the exception of Cbz under hydrogenolysis conditions).[3] N-alkoxycarbonyl groups have been shown to enhance the stability of the pyrrole ring.[3][5] The Troc group, in particular, is noted for its inertness under a wide variety of reaction conditions.[5]

Quantitative Stability Comparison

Direct, side-by-side quantitative comparisons of the stability of various N-protected pyrrole-2-carbonyl chlorides are scarce in the literature. However, by synthesizing information from various sources, a qualitative and semi-quantitative picture emerges.

N-Protecting Group	Electronic Effect	General Stability	Handling & Purification	Typical Use Case	Reference
Tosyl (Ts)	Strongly Withdrawing	High . Often an isolable, stable solid.	Can be purified (e.g., recrystallization) and stored under inert gas.	When a stable, well-characterized acylating agent is required.	[3][9]
Boc	Moderately Withdrawing	Very Low . Decomposes at room temp. Labile to acid.	Not isolated. Generated and used in situ at low temperatures.	Rapid, one-pot acylation reactions where the Boc group is required.	[1][7]
Troc	Withdrawing	Moderate to High . More stable than Boc.	Can potentially be isolated with care, but often used in situ.	When greater stability than Boc is needed for multi-step sequences.	[5]
Unprotected (N-H)	N/A	Extremely Low . Prone to rapid polymerization.	Not synthetically viable for generating the acid chloride.	N/A	[1]

Experimental Protocols

The following protocols represent best practices for handling both stable and unstable pyrrole acid chlorides.

Protocol 1: Synthesis and Isolation of N-Tosyl-pyrrole-2-carbonyl chloride (A Stable Derivative)

This protocol describes the synthesis of a highly stable N-protected pyrrole acid chloride, which can be isolated and stored.

Caption: Workflow for the synthesis of stable N-Tosyl-pyrrole-2-carbonyl chloride.

Methodology:

• Preparation: To a flame-dried, two-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), add N-Tosyl-pyrrole-2-carboxylic acid (1.0 eq.).

• Solvent Addition: Add anhydrous dichloromethane (DCM) via syringe. Cool the stirred suspension to 0°C using an ice bath.

• Reagent Addition: Add a catalytic amount of anhydrous N,N-Dimethylformamide (DMF, 1-2 drops). Then, add oxalyl chloride (or thionyl chloride) (1.5 - 2.0 eq.) dropwise via syringe.

  • Causality Note: Oxalyl chloride is often preferred as the byproducts (CO, CO₂) are gaseous, simplifying purification.[6] The reaction is performed at 0°C to control the initial exotherm.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-4 hours or until the reaction is complete (cessation of gas evolution). The reaction progress can be monitored by taking aliquots, quenching with an anhydrous alcohol (e.g., benzyl alcohol), and analyzing the resulting ester formation by TLC or LC-MS.

• Isolation: Once complete, carefully remove the solvent and excess reagent under reduced pressure. It is critical to avoid high temperatures during this step to prevent thermal decomposition.[2] The resulting solid is the N-Tosyl-pyrrole-2-carbonyl chloride.

• Storage: The product should be stored in a desiccator under an inert atmosphere at low temperature (e.g., -20°C).

Protocol 2: In Situ Generation and Use of N-Boc-pyrrole-2-carbonyl chloride (An Unstable Derivative)

This protocol is designed for cases where the unstable N-Boc derivative must be used. The key is to generate and immediately trap the acid chloride with a nucleophile in the same pot.

Methodology:

• Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere, add N-Boc-pyrrole-2-carboxylic acid (1.0 eq.) and the desired nucleophile (e.g., an amino acid ester, 1.0-1.2 eq.).

• Solvent and Base: Add anhydrous DCM and a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine, 2.2 eq.). Cool the stirred solution to -20°C or 0°C.

  • Causality Note: A low temperature is crucial to minimize the decomposition rate of the acid chloride once formed.[2] The base is required to neutralize the HCl generated during the reaction, which would otherwise cleave the Boc group.[1]

• Acid Chloride Formation: Add the chlorinating agent (e.g., oxalyl chloride, 1.1 eq.) dropwise to the cold solution.

• Reaction: Stir the reaction at low temperature for 1-3 hours, allowing the in situ generated acid chloride to react immediately with the present nucleophile.

• Workup: Once the reaction is complete (monitored by TLC/LC-MS for the formation of the desired amide product), quench the reaction with a saturated aqueous solution of NaHCO₃ or NH₄Cl and proceed with a standard aqueous workup and purification.

Summary and Recommendations

The stability of N-protected pyrrole-2-carbonyl chlorides is critically dependent on the electronic nature of the N-protecting group.

• For Maximum Stability and Reliability: The N-Tosyl group is the unequivocal choice. It allows for the synthesis, isolation, purification, and storage of the acid chloride, providing a well-defined and robust reagent for acylation reactions.

• For Reactions Requiring a Boc Group: The corresponding acid chloride is highly unstable and must be generated and used in situ at low temperatures. Careful control of reaction conditions and immediate trapping with a nucleophile are essential for success.

• General Handling Precautions: Regardless of the protecting group, all pyrrole acid chlorides should be handled as moisture- and heat-sensitive compounds.[2][10] All reactions should be performed under strictly anhydrous conditions and an inert atmosphere.

By understanding the principles outlined in this guide and selecting the appropriate protecting group and handling strategy, researchers can effectively overcome the inherent instability of these valuable synthetic intermediates.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl Chloride

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride. As a member of the acyl chloride family, this compound is highly reactive and requires meticulous procedures to ensure the safety of laboratory personnel and compliance with environmental regulations. The guidance herein is grounded in the fundamental principles of reactive chemical neutralization, designed to convert the hazardous compound into non-volatile, less reactive substances suitable for final disposal.

Hazard Assessment and Core Principles of Disposal

1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride, like all acyl chlorides, possesses a highly electrophilic carbonyl carbon due to the electron-withdrawing effects of both the chlorine and oxygen atoms.[1] This inherent reactivity is the primary source of its hazards.

The Core Challenge: Violent Hydrolysis The principal danger associated with acyl chlorides is their violent, exothermic reaction with water and other nucleophiles like alcohols and amines.[2][3] This reaction, known as hydrolysis, rapidly produces the corresponding carboxylic acid (1-(Ethoxymethyl)-1H-pyrrole-2-carboxylic acid) and corrosive hydrogen chloride (HCl) gas.[1][4][5] Uncontrolled mixing with water can lead to a rapid increase in heat and pressure, causing splashing of corrosive materials and the release of toxic HCl vapor, which is a severe irritant to the eyes, skin, and respiratory system.[1][3][6]

Therefore, the foundational principle of safe disposal is controlled neutralization . This involves slowly reacting the acyl chloride with a basic solution under controlled temperature conditions. This strategy serves two critical functions:

• It safely quenches the reactive acyl chloride group.

• It simultaneously neutralizes the acidic HCl byproduct as it forms.

Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before beginning any handling or disposal procedure, it is imperative to establish a secure working environment. All operations must be conducted within a certified chemical fume hood to contain any vapors.[6][7] An emergency safety shower and eyewash station must be readily accessible.

Mandatory Personal Protective Equipment (PPE):

• Eye and Face Protection: Chemical safety goggles combined with a full-face shield are required to protect against splashes and vapors.[6][7]

• Hand Protection: Use chemical-resistant gloves. Butyl rubber or multi-layer laminate gloves are recommended for handling reactive acid halides.[8] Always check the glove manufacturer's compatibility chart.

• Body Protection: A chemical-resistant apron or lab coat must be worn over appropriate laboratory attire.[6]

• Respiratory Protection: While working in a fume hood should provide adequate ventilation, a respirator with an appropriate cartridge may be necessary if there is a risk of significant vapor exposure.[6][7]

Disposal Workflow Overview

The logical workflow for the safe disposal of 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride is designed to mitigate risk at each stage, from initial preparation to final waste disposal.

Caption: Logical workflow for the neutralization and disposal of acyl chlorides.

Detailed Step-by-Step Neutralization Protocol

This protocol details the controlled hydrolysis and neutralization of 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride. The primary method involves its slow addition to a cooled, dilute solution of sodium bicarbonate.[9]

Materials:

• 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride for disposal

• Sodium bicarbonate (NaHCO₃)

• Deionized water

• Large glass beaker (volume at least 25x the volume of the acyl chloride)

• Magnetic stir bar and stir plate

• Dropping funnel or glass pipette

• Ice bath

• pH paper or calibrated pH meter

Key Operational Parameters

Parameter	Recommended Value	Rationale
Neutralizing Agent	Sodium Bicarbonate (NaHCO₃)	A weak base that effectively neutralizes HCl without causing an overly vigorous reaction.
Concentration	5% (w/v) in deionized water	Provides a sufficient buffering capacity to handle the acid generated during hydrolysis.
Ratio of Neutralizer to Acyl Chloride	~20-30 mL of 5% NaHCO₃ per 1 mL of acyl chloride	Ensures a significant excess of base is present to completely neutralize the acyl chloride and its hydrolysis byproducts.[9]
Temperature	0-10 °C (maintained by an ice bath)	Controls the exothermic nature of the hydrolysis reaction, preventing dangerous splashing and minimizing the release of HCl fumes.[9]
Addition Rate	Dropwise, with vigorous stirring	Prevents localized heat and pressure buildup, ensuring a smooth and controlled reaction.
Final pH	6.0 - 8.0	Confirms that all acidic components have been successfully neutralized, rendering the solution safe for aqueous waste disposal.[9]

Procedure:

• Prepare the Neutralizing Solution: In the large beaker, prepare a 5% (w/v) solution of sodium bicarbonate in deionized water. For every 1 mL of acyl chloride to be disposed of, use at least 20 mL of the bicarbonate solution.

• Cool the Solution: Place the beaker in an ice bath on the magnetic stir plate. Add the stir bar and begin stirring. Allow the solution to cool to below 10°C.

• Controlled Addition: Using a dropping funnel or pipette, add the 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride to the cold, stirring bicarbonate solution drop by drop . Observe for gas evolution (CO₂) and ensure the reaction does not become too vigorous.

• Reaction and Equilibration: After the addition is complete, continue stirring the solution in the ice bath for at least 30 minutes. Then, remove the beaker from the ice bath and allow it to slowly warm to room temperature while continuing to stir for at least another hour. This ensures the reaction goes to completion.

• Final pH Verification: Check the pH of the solution using pH paper or a pH meter. The final pH should be between 6.0 and 8.0.[9] If the solution is still acidic, slowly add more 5% sodium bicarbonate solution until the target pH is achieved.

• Aqueous Waste Disposal: Once neutralized, the solution can typically be poured down the drain with a large volume of running water, in accordance with local regulations.[9][10] Always confirm that this practice is permitted by your institution and local water authority, as some regulations may prohibit drain disposal of any neutralized chemical waste.[11]

Container Decontamination and Disposal

The empty 1-(Ethoxymethyl)-1H-pyrrole-2-carbonyl chloride container is still hazardous due to residual material. It must be decontaminated before disposal.

• Initial Rinse: In the fume hood, carefully rinse the empty container with a small amount of the prepared 5% sodium bicarbonate solution. Swirl to ensure all surfaces are coated, then empty the rinsate into the neutralized waste beaker.

• Triple Rinse: Repeat the rinsing process at least two more times.[12] This triple-rinse procedure is a standard practice for decontaminating hazardous chemical containers.

• Final Disposal: Once the container has been triple-rinsed and air-dried in the back of the fume hood, deface the label and dispose of it in the appropriate solid waste stream (e.g., laboratory glass waste).[12]

Regulatory Compliance

The procedures described provide a method for chemically neutralizing a reactive hazardous substance. However, all chemical waste disposal is governed by regulations. In the United States, the Resource Conservation and Recovery Act (RCRA) dictates hazardous waste management.[13] Acyl chlorides are considered reactive hazardous waste (D003) due to their violent reaction with water.[14] It is the responsibility of the waste generator to ensure full compliance with all federal, state, and local regulations.[12][13]

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